Ethyl 2-oxocyclohexanecarboxylate

• CAS: 1655-07-8

Core Science & Biosynthesis

Technical Guide: Physical Properties of Ethyl 2-Oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-oxocyclohexanecarboxylate (CAS No. 1655-07-8) is a versatile intermediate in organic synthesis, playing a significant role in the production of pharmaceuticals, agrochemicals, and flavoring agents.[1] Its unique molecular structure, featuring a ketone and an ester functional group on a cyclohexane (B81311) ring, allows for a variety of chemical transformations, making it a valuable building block in the development of complex bioactive molecules.[1] This guide provides a comprehensive overview of the key physical properties of ethyl 2-oxocyclohexanecarboxylate, along with detailed experimental protocols for their determination and a representative reaction workflow.

Physical and Chemical Properties

Ethyl 2-oxocyclohexanecarboxylate is typically a clear, colorless to pale yellow liquid.[1][2] It is important to note that this compound exists as a mixture of keto-enol tautomers.[3] The quantitative physical properties are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₉H₁₄O₃	[1][4]
Molecular Weight	170.21 g/mol	[1][5]
Appearance	Clear colorless to pale yellow liquid	[1][2]
Density	~1.060 - 1.064 g/mL at 25 °C	[1][6]
Boiling Point	106 °C at 11 mmHg; 160 °C at 99.8 mmHg	[1][7]
Melting Point	Not available	[8][9]
Refractive Index (n20/D)	1.477 - 1.479	[1][6]
Flash Point	85 °C (185 °F)	[7][8]
Solubility	Sparingly soluble in water; Soluble in chloroform (B151607) and methanol	[2][10]
pKa (Predicted)	12.06 ± 0.20	[2]

Experimental Protocols

Accurate determination of physical properties is crucial for the characterization and application of chemical compounds. The following sections detail the methodologies for measuring key physical properties of liquid organic compounds like ethyl 2-oxocyclohexanecarboxylate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and effective method for determining the boiling point of a small quantity of liquid is the capillary method.

Apparatus:

• Thiele tube or similar heating apparatus (e.g., aluminum block)

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or hot plate)

• Stand and clamp

Procedure:

• A small amount of ethyl 2-oxocyclohexanecarboxylate is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.

• The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with the thermometer bulb.

• The entire assembly is clamped and immersed in a heating bath (e.g., oil in a Thiele tube).

• The apparatus is heated gently and slowly.

• As the temperature approaches the boiling point, a stream of bubbles will begin to emerge from the open end of the capillary tube.

• The boiling point is recorded as the temperature at which a rapid and continuous stream of bubbles is observed.

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. For liquids, a pycnometer or a volumetric flask provides a precise method for its determination.

Apparatus:

• Pycnometer or a small volumetric flask with a stopper

• Analytical balance

• Constant temperature water bath

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately on an analytical balance (m₁).

• The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g., 25 °C) until it reaches thermal equilibrium. The volume is adjusted to the calibration mark, and the pycnometer is reweighed (m₂).

• The pycnometer is emptied, dried thoroughly, and then filled with ethyl 2-oxocyclohexanecarboxylate.

• The filled pycnometer is brought to the same constant temperature as the water, the volume is adjusted, and it is weighed again (m₃).

• The density of the liquid is calculated using the following formula: Density = [(m₃ - m₁) / (m₂ - m₁)] × Density of water at the measurement temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is useful for identifying and assessing the purity of liquid samples.

Apparatus:

• Abbe refractometer

• Constant temperature water circulator

• Dropper

• Ethanol (B145695) and lens paper for cleaning

Procedure:

• The refractometer is calibrated using a standard liquid with a known refractive index.

• The prism surfaces of the refractometer are cleaned with ethanol and lens paper.

• A few drops of ethyl 2-oxocyclohexanecarboxylate are placed on the lower prism using a dropper.

• The prisms are closed and locked.

• The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the center of the crosshairs.

• The refractive index is read from the instrument's scale.

• The temperature at which the measurement is taken should be recorded, as the refractive index is temperature-dependent. A constant temperature is typically maintained using a water circulator.

Synthetic Workflow Example

Ethyl 2-oxocyclohexanecarboxylate is a key starting material in many organic reactions. One such application is its use in the synthesis of more complex molecules. A representative synthetic protocol is the Claisen condensation reaction between cyclohexanone (B45756) and diethyl carbonate to produce ethyl 2-oxocyclohexanecarboxylate.[11][12]

Caption: Synthetic workflow for the preparation of ethyl 2-oxocyclohexanecarboxylate.

References

• 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. cdn.juniata.edu [cdn.juniata.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 6. byjus.com [byjus.com]
• 7. Measurement of Organic Chemical Refractive Indexes Using an Optical Time-Domain Reflectometer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 10. athabascau.ca [athabascau.ca]
• 11. Video: Boiling Points - Concept [jove.com]
• 12. rocketprops.readthedocs.io [rocketprops.readthedocs.io]

Spectroscopic Analysis of Ethyl 2-Oxocyclohexanecarboxylate: A Technical Guide

This guide provides a comprehensive overview of the spectral data for ethyl 2-oxocyclohexanecarboxylate, a significant intermediate in organic synthesis. The document is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its structural features through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Molecular Structure

• IUPAC Name: ethyl 2-oxocyclohexane-1-carboxylate[1]

• Molecular Formula: C₉H₁₄O₃[1][2][3]

• Molecular Weight: 170.21 g/mol [1][2][3]

• CAS Number: 1655-07-8[1][2][3]

Spectroscopic Data Summary

The following sections and tables summarize the key spectroscopic data for ethyl 2-oxocyclohexanecarboxylate.

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.[4][5]

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum provides information about the different types of protons in the molecule and their connectivity.[4][6] The data presented below is typically acquired in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).[7]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 4.1-4.2	Quartet	2H	-O-CH₂ -CH₃
~ 3.4	Triplet	1H	-CO-CH -CO-
~ 2.0-2.5	Multiplet	4H	Cyclohexane (B81311) ring protons adjacent to carbonyls
~ 1.5-1.9	Multiplet	4H	Remaining cyclohexane ring protons
~ 1.2-1.3	Triplet	3H	-O-CH₂-CH₃

Note: The exact chemical shifts and multiplicities can vary slightly depending on the solvent and the spectrometer's field strength. The keto-enol tautomerism of this compound can also influence the spectrum.

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule.

Chemical Shift (δ, ppm)	Assignment
~ 205	Ketone Carbonyl (C =O)
~ 172	Ester Carbonyl (-C OO-)
~ 61	Methylene Carbon of Ethyl Group (-O-CH₂ -CH₃)
~ 50	Methine Carbon of Cyclohexane Ring (-CO-CH -CO-)
~ 20-40	Remaining Cyclohexane Carbons
~ 14	Methyl Carbon of Ethyl Group (-O-CH₂-CH₃ )

Note: Data is compiled from typical values for the functional groups present and available spectral information.[1][8]

FTIR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.[9][10][11]

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 2940	Strong	C-H stretch (alkane)
~ 1745	Strong	C=O stretch (ester carbonyl)
~ 1720	Strong	C=O stretch (ketone carbonyl)
~ 1200	Strong	C-O stretch (ester)

Note: The presence of two distinct carbonyl peaks is characteristic of β-keto esters.

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[12][13]

m/z Ratio	Interpretation
171.3	[M+H]⁺ (Molecular ion plus a proton)[14][15]
170	[M]⁺ (Molecular ion)
124	[M - C₂H₅OH]⁺ (Loss of ethanol)[1]
68	Fragment ion[1]
55	Fragment ion[1]

Experimental Protocols

The following sections detail generalized experimental methodologies for the acquisition of the spectroscopic data presented above.

Nuclear magnetic resonance (NMR) spectroscopy is a technique that exploits the magnetic properties of certain atomic nuclei to determine the physical and chemical properties of atoms or the molecules in which they are contained.[5][16]

• Sample Preparation: A sample of ethyl 2-oxocyclohexanecarboxylate (typically 5-20 mg for ¹H NMR and 20-50 mg for ¹³C NMR) is dissolved in approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl₃), in a 5 mm NMR tube.[17] A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard for chemical shift referencing (0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 300-600 MHz) is used for data acquisition.

• Data Acquisition:

  • The NMR tube is placed in the spectrometer probe.

  • The magnetic field is "locked" onto the deuterium (B1214612) signal of the solvent.

  • The magnetic field homogeneity is optimized by "shimming" to obtain sharp resonance signals.

  • For ¹H NMR, a series of radiofrequency pulses are applied, and the resulting free induction decay (FID) is recorded. Typically, 8 to 16 scans are acquired and averaged.

  • For ¹³C NMR, a proton-decoupled pulse sequence is used to simplify the spectrum and enhance sensitivity. A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.[5]

• Data Processing: The acquired FID is converted into a spectrum using a Fourier transform. The spectrum is then phased, baseline corrected, and referenced to the TMS signal. Integration of the peaks in the ¹H NMR spectrum is performed to determine the relative number of protons.

FTIR is a technique used to obtain an infrared spectrum of absorption or emission of a solid, liquid, or gas.[10]

• Sample Preparation: For a liquid sample such as ethyl 2-oxocyclohexanecarboxylate, the IR spectrum is commonly obtained using one of the following methods:

  • Neat Sample (Thin Film): A drop of the liquid is placed between two salt plates (e.g., NaCl or KBr), which are then pressed together to form a thin film.[17] The plates are mounted in a sample holder and placed in the IR beam.

  • Attenuated Total Reflectance (ATR): A drop of the liquid is placed directly onto the crystal (e.g., diamond or germanium) of an ATR accessory.[17] This technique is particularly useful as it requires minimal sample preparation.

• Instrumentation: An FTIR spectrometer is used.

• Data Acquisition: A background spectrum of the empty salt plates or the clean ATR crystal is recorded first.[17] Then, the sample spectrum is recorded over a typical range of 4000-400 cm⁻¹.[17] The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber.

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio.[18]

• Sample Introduction: A dilute solution of ethyl 2-oxocyclohexanecarboxylate in a volatile solvent (e.g., methanol (B129727) or acetonitrile) is introduced into the ion source, often via direct infusion or coupled with a gas or liquid chromatograph.

• Ionization: Electron Ionization (EI) is a common method for MS. Molecules are bombarded with a high-energy electron beam, which ejects an electron from the molecule to form a radical cation, or molecular ion.[13] This high-energy process often leads to fragmentation. Electrospray ionization (ESI) is a softer ionization technique that can be used to observe the protonated molecule, [M+H]⁺.

• Mass Analysis: The generated ions are accelerated into a mass analyzer. The analyzer separates the ions based on their mass-to-charge (m/z) ratio using electric and/or magnetic fields.[19]

• Detection: An electron multiplier or similar detector records the abundance of ions at each m/z ratio. The resulting data is plotted as a mass spectrum, showing relative intensity versus m/z.

Workflow Visualization

The following diagram illustrates the logical workflow for the spectroscopic identification and structural confirmation of an organic compound like ethyl 2-oxocyclohexanecarboxylate.

Workflow for Spectroscopic Analysis of Ethyl 2-Oxocyclohexanecarboxylate.

References

• 1. Ethyl 2-oxocyclohexanecarboxylate | C9H14O3 | CID 95543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. 6.5 NMR Theory and Experiment – Organic Chemistry I [kpu.pressbooks.pub]
• 6. scribd.com [scribd.com]
• 7. spectrabase.com [spectrabase.com]
• 8. Ethyl 2-oxocyclohexanecarboxylate(1655-07-8) 13C NMR [m.chemicalbook.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mse.washington.edu [mse.washington.edu]
• 11. ejournal.upi.edu [ejournal.upi.edu]
• 12. fiveable.me [fiveable.me]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Page loading... [wap.guidechem.com]
• 15. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 16. NMR Spectroscopy [www2.chemistry.msu.edu]
• 17. benchchem.com [benchchem.com]
• 18. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 19. 29.7 Mass Spectrometry (MS) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

An In-depth Technical Guide on the Solubility of Ethyl 2-Oxocyclohexanecarboxylate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl 2-oxocyclohexanecarboxylate, a key intermediate in organic synthesis. A thorough understanding of its solubility is crucial for optimizing reaction conditions, purification processes, and formulation development. This document presents available solubility data, detailed experimental protocols for solubility determination, and a logical workflow for these procedures.

Quantitative Solubility Data

Quantitative solubility data for ethyl 2-oxocyclohexanecarboxylate in a wide range of organic solvents is not extensively documented in publicly available literature. Most sources describe its solubility in qualitative terms. The following table summarizes the available information. It is recommended that researchers determine quantitative solubility in their specific solvent systems of interest using the experimental protocols outlined in this guide.

Solvent	Solvent Type	Qualitative Solubility	Quantitative Solubility ( g/100 mL)
Water	Protic, Polar	Soluble[1][2]	-
Methanol (B129727)	Protic, Polar	Sparingly Soluble[1][3]	Data not available
Chloroform	Aprotic, Moderately Polar	Sparingly Soluble[1][3]	Data not available
Ethanol	Protic, Polar	Expected to be soluble	Data not available
Acetone	Aprotic, Polar	Expected to be soluble	Data not available
Ethyl Acetate	Aprotic, Moderately Polar	Expected to be soluble	Data not available
Dichloromethane	Aprotic, Moderately Polar	Expected to be soluble	Data not available
Toluene	Aprotic, Non-polar	Expected to be soluble	Data not available

Note: "Expected to be soluble" is based on the general principle that β-keto esters often exhibit good solubility in common organic solvents.[4] Experimental verification is required.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound in a given solvent.[5][6][7][8] This protocol outlines the steps for determining the solubility of ethyl 2-oxocyclohexanecarboxylate.

2.1. Materials and Equipment

• Ethyl 2-oxocyclohexanecarboxylate (high purity)

• Selected organic solvents (analytical grade)

• Glass vials with screw caps (B75204) or flasks with stoppers

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for analysis[9]

2.2. Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of ethyl 2-oxocyclohexanecarboxylate to a glass vial or flask. The excess solid should be visible to ensure that the solution is saturated.

  • Add a known volume of the desired organic solvent to the vial.

  • Tightly seal the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to allow it to reach equilibrium. A typical duration is 24 to 48 hours.[5][6] It is advisable to take measurements at different time points (e.g., 24, 48, and 72 hours) to ensure that equilibrium has been reached, which is indicated by a constant concentration of the solute.

• Sample Collection and Preparation:

  • Once equilibrium is achieved, stop the agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring that no solid particles are disturbed.

  • Immediately filter the collected supernatant through a syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

• Sample Analysis:

  • Dilute the filtered, saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method (HPLC or GC).

  • Quantify the concentration of ethyl 2-oxocyclohexanecarboxylate in the diluted sample using a pre-validated HPLC or GC method.[9]

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL or mg/mL.

2.3. Analytical Method for Quantification

A robust and validated analytical method is essential for accurate solubility determination. Both HPLC and GC are suitable for the quantification of ethyl 2-oxocyclohexanecarboxylate.

• High-Performance Liquid Chromatography (HPLC):

  • Column: A C18 reversed-phase column is a common choice.

  • Mobile Phase: A mixture of acetonitrile (B52724) or methanol with water or a buffer.

  • Detector: UV detector set to a wavelength where the compound exhibits significant absorbance.[9]

• Gas Chromatography (GC):

  • Column: A non-polar capillary column is generally suitable.

  • Carrier Gas: Typically helium or nitrogen.

  • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).[10]

A calibration curve should be prepared using standard solutions of known concentrations of ethyl 2-oxocyclohexanecarboxylate to ensure accurate quantification.

Visualizing the Experimental Workflow

The following diagrams illustrate the key workflows in the process of determining the solubility of ethyl 2-oxocyclohexanecarboxylate.

Caption: A flowchart of the shake-flask method for solubility determination.

Caption: The process of quantifying solute concentration using a calibration curve.

References

• 1. Ethyl 2-oxocyclohexanecarboxylate | 1655-07-8 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. Ethyl 2-oxocyclohexanecarboxylate CAS#: 1655-07-8 [m.chemicalbook.com]
• 4. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 5. enamine.net [enamine.net]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. bioassaysys.com [bioassaysys.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to Ethyl 2-Oxocyclohexanecarboxylate and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 2-oxocyclohexanecarboxylate, a versatile intermediate in organic synthesis. Known by several synonyms, including 2-carbethoxycyclohexanone, this compound is a cornerstone in the synthesis of a wide array of pharmaceutical and agrochemical agents, as well as in the flavor and fragrance industry.[1][2][3] Its bifunctional nature as a β-keto ester allows for a rich and predictable reactivity profile, making it an invaluable tool for synthetic chemists.

Nomenclature and Identification

Ethyl 2-oxocyclohexanecarboxylate is systematically named ethyl 2-oxocyclohexane-1-carboxylate according to IUPAC nomenclature.[4][5] It is widely recognized in the chemical community by a variety of synonyms, which are often used interchangeably in literature and chemical catalogs.

Table 1: Synonyms and Chemical Identifiers

Synonym	Source
2-Carbethoxycyclohexanone	[4][6][7][8]
Ethyl cyclohexanone-2-carboxylate	[1][2][3][4][6][7][8][9][10]
2-(Ethoxycarbonyl)cyclohexanone	[1][2][3][4][7][8][9][10]
2-Oxocyclohexanecarboxylic acid ethyl ester	[4][8][10][11]
Ethyl 2-cyclohexanonecarboxylate	[4][6][9][10]
Ethyl 2-oxo-1-cyclohexanecarboxylate	[4][6][7][9][10][11]
Ethyl 1-oxo-2-cyclohexanecarboxylate	[4][7][9][10][11]
Cyclohexanone-2-carboxylic acid ethyl ester	[9][10]

Table 2: Key Chemical and Physical Properties

Property	Value	Reference(s)
CAS Number	1655-07-8	[1][4]
Molecular Formula	C₉H₁₄O₃	[1][4]
Molecular Weight	170.21 g/mol	[1][4]
Appearance	Clear colorless to pale yellow liquid	[1][3]
Boiling Point	106 °C at 11 mmHg	[1][12]
Density	~1.060 - 1.064 g/mL at 25 °C	[1][12]
Refractive Index (n20/D)	1.477 - 1.479	[1]
pKa (Predicted)	12.06 ± 0.20	[3]
LogP	1.08	[12]

Synthesis of Ethyl 2-Oxocyclohexanecarboxylate

The most common and industrially significant method for the synthesis of ethyl 2-oxocyclohexanecarboxylate is the Dieckmann condensation, an intramolecular Claisen condensation of a 1,7-diester, typically diethyl pimelate.[9][13] An alternative and frequently used laboratory-scale synthesis involves the acylation of cyclohexanone (B45756) with diethyl carbonate using a strong base like sodium hydride.[4][7][10]

This protocol is adapted from reported literature procedures for the synthesis of ethyl 2-oxocyclohexanecarboxylate.[4][10]

Materials:

• Cyclohexanone

• Diethyl carbonate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 3N Hydrochloric acid

• Dichloromethane (B109758) (DCM)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add diethyl carbonate (2.5 equivalents) and anhydrous THF.

• Under a nitrogen atmosphere, carefully add sodium hydride (3.3 equivalents) to the stirred solution.

• Heat the mixture to reflux for 1 hour to ensure the activation of the sodium hydride.

• Prepare a solution of cyclohexanone (1 equivalent) in anhydrous THF.

• Add the cyclohexanone solution dropwise to the refluxing mixture over approximately 30 minutes.

• Continue to reflux the reaction mixture for an additional 1.5 to 2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by the slow addition of 3N hydrochloric acid until the mixture is neutralized.

• Transfer the mixture to a separatory funnel and add brine.

• Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation to yield ethyl 2-oxocyclohexanecarboxylate as a brown oil.[4][10]

Chemical Reactivity and Synthetic Applications

Ethyl 2-oxocyclohexanecarboxylate's reactivity is dominated by the presence of the acidic α-hydrogen located between the two carbonyl groups. This allows for the facile formation of a resonance-stabilized enolate, which is a potent nucleophile in a variety of carbon-carbon bond-forming reactions.

The enolate of ethyl 2-oxocyclohexanecarboxylate can be readily alkylated at the C1 position.[1][14] This reaction is a powerful tool for the synthesis of 2-substituted cyclohexanones, which are common structural motifs in natural products and pharmaceuticals. The overall sequence involves enolate formation, alkylation, followed by hydrolysis and decarboxylation.[9][13][14]

This generalized protocol outlines the alkylation of ethyl 2-oxocyclohexanecarboxylate.[1]

Materials:

• Ethyl 2-oxocyclohexanecarboxylate

• Anhydrous solvent (e.g., THF, ethanol)

• Base (e.g., sodium ethoxide, sodium hydride, LDA)

• Alkylating agent (e.g., alkyl halide)

• Dilute acid (e.g., 1 M HCl) for workup

• Organic solvent for extraction

Procedure:

• In a flame-dried flask under a nitrogen atmosphere, dissolve ethyl 2-oxocyclohexanecarboxylate in the chosen anhydrous solvent.

• Cool the solution to an appropriate temperature (e.g., 0 °C to room temperature for NaH or NaOEt, or -78 °C for LDA).

• Slowly add the base to the solution and stir for 30-60 minutes to ensure complete enolate formation.

• Add the alkylating agent dropwise to the enolate solution.

• Allow the reaction to proceed until completion, monitoring by TLC.

• Quench the reaction by neutralizing with a dilute acid.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over an anhydrous salt, and concentrate in vacuo.

• The resulting alkylated product can be further purified by chromatography or distillation.

The enolate generated from ethyl 2-oxocyclohexanecarboxylate is an excellent Michael donor, participating in conjugate additions to α,β-unsaturated carbonyl compounds to form 1,5-dicarbonyl compounds.[1][15][16] This reaction is fundamental in the construction of more complex cyclic systems, notably in the Robinson annulation sequence.[1]

Spectroscopic Data

The structural elucidation of ethyl 2-oxocyclohexanecarboxylate and its derivatives relies on standard spectroscopic techniques.

Table 3: Spectroscopic Data for Ethyl 2-Oxocyclohexanecarboxylate

Technique	Key Features	Reference(s)
¹H NMR	The spectrum shows characteristic signals for both the keto and enol tautomers. The enolic proton is typically observed at a downfield chemical shift (> 10 ppm).[1]	[17]
¹³C NMR	Resonances for the ester carbonyl, ketone carbonyl, and the enolic carbons can be distinguished.	[5][18]
IR	Strong absorption bands corresponding to the C=O stretching of the ketone and the ester functional groups.	[5]
Mass Spec.	The mass spectrum shows a molecular ion peak [M+H]⁺ at m/z 171.3.[4][10]	[5]

The keto-enol tautomerism of β-keto esters like ethyl 2-oxocyclohexanecarboxylate can be quantitatively studied using ¹H NMR by integrating the signals corresponding to each tautomer.[19][20][21][22] The position of the equilibrium is influenced by factors such as solvent polarity and temperature.

Signaling Pathways and Experimental Workflows

The following diagrams, rendered in DOT language, illustrate key reaction pathways and a typical experimental workflow involving ethyl 2-oxocyclohexanecarboxylate.

Caption: Mechanism of the Dieckmann condensation to form the target compound.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Page loading... [guidechem.com]
• 4. Page loading... [guidechem.com]
• 5. Ethyl 2-oxocyclohexanecarboxylate | C9H14O3 | CID 95543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Propose mechanisms for the two Dieckmann condensations just shown. | Filo [askfilo.com]
• 7. organic chemistry - How would I synthesize ethyl 2‐oxocyclohexane‐1‐carboxylate from cyclohexanone? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization - Organic Chemistry | OpenStax [openstax.org]
• 10. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 11. Ethyl 2-oxocyclohexanecarboxylate | Aliphatic Cyclic Hydrocarbons | Ambeed.com [ambeed.com]
• 12. Ethyl 2-oxocyclohexanecarboxylate | 1655-07-8 [chemicalbook.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 23.10 Conjugate Carbonyl Additions: The Michael Reaction - Organic Chemistry | OpenStax [openstax.org]
• 17. spectrabase.com [spectrabase.com]
• 18. Ethyl 2-oxocyclohexanecarboxylate(1655-07-8) 13C NMR [m.chemicalbook.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. glaserr.missouri.edu [glaserr.missouri.edu]
• 21. diverdi.colostate.edu [diverdi.colostate.edu]
• 22. cores.research.asu.edu [cores.research.asu.edu]

Technical Guide: Safety, Handling, and Storage of Ethyl 2-Oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety, handling, and storage protocols for ethyl 2-oxocyclohexanecarboxylate (CAS No. 1655-07-8). Adherence to these guidelines is essential to ensure a safe laboratory environment and maintain the integrity of the chemical.

Hazard Identification and Classification

Ethyl 2-oxocyclohexanecarboxylate is classified as a hazardous chemical.[1][2] It is a combustible liquid that can cause skin and serious eye irritation, as well as respiratory irritation.[1][3][4]

GHS Hazard Statements:

• H315: Causes skin irritation[3]

• H319: Causes serious eye irritation[3]

• H335: May cause respiratory irritation[3][4]

• Combustible Liquid [1][5]

Signal Word: Warning[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative physical, chemical, and safety data for ethyl 2-oxocyclohexanecarboxylate.

Table 1: Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₉H₁₄O₃	[3][6][7]
Molecular Weight	170.21 g/mol	[3][6][7]
Appearance	Clear, colorless to pale yellow liquid	[6][7][8]
Odor	Odorless to mild, fruity odor	[1][2][6]
Boiling Point	106 °C @ 11 mmHg	[1][2][7][8][9]
Density	1.060 - 1.064 g/mL at 25 °C	[1][2][7][9][10]
Flash Point	85 °C / 185 °F (closed cup)	[1][2][5]
Refractive Index	n20/D 1.477	[7][9][10]
Water Solubility	Soluble in water	[6][8]

Table 2: Safety and Hazard Data

Parameter	Value	Source(s)
GHS Hazard Class	Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory tract irritation)	[1][3]
Storage Class Code	10 - Combustible liquids	[10]
WGK (Water Hazard Class)	WGK 3	[10]

Experimental Protocols for Hazard Assessment

The irritation potential of a chemical like ethyl 2-oxocyclohexanecarboxylate is typically determined using standardized methods, such as those outlined by the Organisation for Economic Co-operation and Development (OECD). These protocols are designed to ensure data consistency and animal welfare.

Skin Irritation Testing (OECD Guideline 439 & 404)

In vitro testing is the preferred method to reduce animal testing.[7]

Experimental Protocol: In Vitro Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

• Tissue Preparation: Commercially available Reconstructed Human Epidermis (RhE) models are equilibrated in culture medium.[3][9]

• Test Substance Application: A precise amount of ethyl 2-oxocyclohexanecarboxylate (liquid or solid) is applied topically to the surface of the RhE tissue.[9]

• Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).[9]

• Rinsing and Post-Incubation: The test substance is removed by rinsing, and the tissues are transferred to fresh medium for a post-incubation recovery period (e.g., 42 hours).[9]

• Viability Assessment: Cell viability is measured using a quantitative assay, most commonly the MTT assay. This involves incubating the tissues with MTT solution, which is converted by viable cells into a colored formazan (B1609692) product.[9]

• Data Analysis: The amount of formazan is measured spectrophotometrically. A reduction in cell viability below a certain threshold (typically ≤ 50%) compared to a negative control indicates that the substance is an irritant.[3][9][11]

Eye Irritation Testing (OECD Guideline 405)

Should in vitro data be insufficient, in vivo testing may be considered as a last resort.

Experimental Protocol: Acute Eye Irritation/Corrosion Test (in vivo) (OECD TG 405)

• Animal Selection and Preparation: Healthy, young adult albino rabbits are used.[1][10] Both eyes of each animal are examined 24 hours before the test to ensure no pre-existing irritation or defects.[1]

• Test Substance Instillation: A single dose of ethyl 2-oxocyclohexanecarboxylate is instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated and serves as a control.[1][12]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[12] Reactions are scored for the cornea (opacity), iris, and conjunctiva (redness and swelling).[5]

• Data Analysis: The severity and reversibility of the observed ocular lesions are evaluated to classify the substance's irritation potential.[12] The use of analgesics and anesthetics is recommended to minimize animal pain and distress.[1]

Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate PPE are mandatory to prevent exposure.

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne concentrations low.[1][4]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final barrier to exposure and must be strictly followed.

• Eye and Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR 1910.133 or European Standard EN166.[11] A face shield may be necessary for splash protection.

• Skin Protection:

  • Gloves: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) to prevent skin contact.[11] Inspect gloves for any signs of degradation or punctures before use.[11] Change gloves frequently, especially after known or suspected contact with the chemical.[12]

  • Lab Coat/Gown: A lab coat or a protective gown made of a low-permeability fabric with long sleeves and a solid front is required.[11][13]

• Respiratory Protection: Under normal conditions with adequate ventilation, respiratory protection is not typically required.[4][11] If ventilation is insufficient or if vapors are generated, use a NIOSH/MSHA-approved respirator with organic vapor cartridges.[11]

Hygiene Practices

• Wash hands thoroughly with soap and water after handling and before eating, drinking, smoking, or using the restroom.[1][4]

• Do not eat, drink, or smoke in laboratory areas.[4][13]

• Remove and wash contaminated clothing before reuse.[4][14]

Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's stability and preventing hazardous reactions.

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4][5][14]

• Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][4][5]

• Store locked up.[1][14]

• Recommended storage temperature can be at ambient temperatures or refrigerated (0-8 °C).[6][7] Always follow the supplier's specific recommendations.

Incompatible Materials

• Acids: Avoid contact with strong acids.[1][2]

• Bases: Avoid contact with strong bases.[1][2]

• Reducing Agents: Keep away from strong reducing agents.[1][2]

Emergency Procedures

First Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. Get immediate medical attention.[1][2][4]

• Skin Contact: Wash off immediately with plenty of soap and water while removing all contaminated clothing and shoes. Get medical attention if irritation develops or persists.[1][2][4]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. If symptoms persist, call a physician.[1][2][4]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Get medical attention.[1][2]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or chemical foam.[1] Water mist may be used to cool closed containers.[1]

• Specific Hazards: The material is combustible and containers may explode when heated.[2] Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO₂).[1][2]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1][2]

Accidental Release Measures

• Personal Precautions: Remove all sources of ignition.[1][2] Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[15]

• Containment and Cleanup: Soak up with inert absorbent material such as sand, silica (B1680970) gel, acid binder, or universal binder.[1][2] Place in a suitable, closed container for disposal.[1]

Logical Workflows and Diagrams

The following diagrams illustrate the recommended workflows for handling and storing ethyl 2-oxocyclohexanecarboxylate.

Caption: Standard workflow for handling ethyl 2-oxocyclohexanecarboxylate.

Caption: Protocol for the safe storage of ethyl 2-oxocyclohexanecarboxylate.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. invitrointl.com [invitrointl.com]
• 3. mbresearch.com [mbresearch.com]
• 4. uniube.br [uniube.br]
• 5. Eye Irritation/Serious Eye Damage - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 6. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 7. All news - ECHA [echa.europa.eu]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. x-cellr8.com [x-cellr8.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. iivs.org [iivs.org]
• 12. oecd.org [oecd.org]
• 13. researchgate.net [researchgate.net]
• 14. siesascs.edu.in [siesascs.edu.in]
• 15. ecetoc.org [ecetoc.org]

Acidity of the α-Proton in Ethyl 2-Oxocyclohexanecarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the acidity of the alpha-proton (α-proton) of ethyl 2-oxocyclohexanecarboxylate, a key parameter influencing its reactivity and application in organic synthesis, particularly in the development of pharmaceutical compounds. The document outlines the theoretical basis for its acidity, presents the predicted pKa value, and details experimental protocols for its empirical determination.

Introduction

Ethyl 2-oxocyclohexanecarboxylate is a cyclic β-keto ester, a class of compounds widely utilized as building blocks in the synthesis of complex organic molecules. The reactivity of this molecule is largely governed by the acidity of the proton at the carbon atom situated between the ketone and the ester carbonyl groups (the α-carbon). The removal of this proton by a base leads to the formation of a resonance-stabilized enolate ion, a potent nucleophile in various carbon-carbon bond-forming reactions. Understanding the pKa value of this α-proton is therefore crucial for predicting reaction equilibria, selecting appropriate bases for deprotonation, and controlling reaction pathways in synthetic strategies.

The enhanced acidity of the α-proton in β-dicarbonyl compounds, compared to simple ketones or esters, is a cornerstone of modern synthetic organic chemistry. This guide serves as a comprehensive resource for professionals seeking to understand and utilize the unique chemical properties of ethyl 2-oxocyclohexanecarboxylate.

Data Presentation: pKa of the α-Proton

Compound	α-Proton pKa (Predicted)	Reference
Ethyl 2-oxocyclohexanecarboxylate	12.06 ± 0.20	[1]

This predicted value suggests that the α-proton of ethyl 2-oxocyclohexanecarboxylate is significantly more acidic than the α-protons of simple ketones (pKa ≈ 19-21) and esters (pKa ≈ 23-25)[2]. This increased acidity is attributed to the delocalization of the negative charge across both carbonyl groups in the resulting enolate ion.

Mandatory Visualization

The enhanced acidity of the α-proton is a direct consequence of the stability of its conjugate base, the enolate ion. The following diagrams illustrate the deprotonation process and the resonance stabilization of the resulting enolate.

Figure 1. Deprotonation of ethyl 2-oxocyclohexanecarboxylate by a generic base (B:).

Figure 2. Resonance structures of the enolate of ethyl 2-oxocyclohexanecarboxylate.

Experimental Protocols

To empirically validate the predicted pKa value, several established methods can be employed. The following sections provide detailed protocols for two common and reliable techniques: potentiometric titration and UV-Vis spectrophotometry.

Potentiometric Titration

Potentiometric titration is a highly accurate method for pKa determination that involves monitoring the pH of a solution as a titrant of known concentration is added.

Materials and Equipment:

• Ethyl 2-oxocyclohexanecarboxylate

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M, carbonate-free)

• Potassium chloride (KCl) for maintaining constant ionic strength

• Deionized, degassed water

• pH meter with a combination glass electrode, calibrated with standard buffers

• Automatic titrator or manual burette

• Magnetic stirrer and stir bar

• Constant temperature bath

Procedure:

• Solution Preparation:

  • Prepare a solution of ethyl 2-oxocyclohexanecarboxylate of known concentration (e.g., 0.01 M) in a mixture of water and a co-solvent (e.g., methanol (B129727) or ethanol) to ensure solubility.

  • Add KCl to the solution to maintain a constant ionic strength (e.g., 0.1 M).

• Titration:

  • Place a known volume of the sample solution in a thermostatted titration vessel.

  • If the sample is in its neutral form, titrate with the standardized NaOH solution. If the sample is in its salt form, titrate with the standardized HCl solution.

  • Add the titrant in small, precise increments, allowing the pH to stabilize after each addition.

  • Record the pH value and the volume of titrant added at each step.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the measured pH values against the volume of titrant added to generate a titration curve.

  • The pKa is equal to the pH at the half-equivalence point.

  • Alternatively, calculate the first and second derivatives of the titration curve. The equivalence point is the volume at which the first derivative is at a maximum, and the pKa can be determined from the pH at half this volume.

UV-Vis Spectrophotometry

This method is suitable for compounds that exhibit a change in their UV-Vis absorbance spectrum upon ionization. The enol and enolate forms of β-keto esters have different chromophores and thus different absorbance spectra.

Materials and Equipment:

• Ethyl 2-oxocyclohexanecarboxylate

• A series of buffer solutions of known pH values spanning the expected pKa (e.g., pH 10 to 14).

• Hydrochloric acid (HCl) and sodium hydroxide (NaOH) solutions for pH adjustment.

• UV-Vis spectrophotometer with a thermostatted cuvette holder.

• Quartz cuvettes.

• pH meter.

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of ethyl 2-oxocyclohexanecarboxylate in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a series of solutions by adding a small, constant aliquot of the stock solution to each of the buffer solutions of varying pH. Ensure the final concentration of the compound is the same in all solutions.

• Spectroscopic Measurement:

  • Record the UV-Vis absorbance spectrum for each solution over a relevant wavelength range.

  • Identify the wavelengths of maximum absorbance for the protonated (keto-enol) and deprotonated (enolate) forms of the molecule.

• Data Analysis:

  • Plot the absorbance at a chosen wavelength (where the difference in absorbance between the two forms is significant) against the pH of the solutions.

  • The resulting data should form a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve, which corresponds to the point where the concentrations of the protonated and deprotonated species are equal.

  • The pKa can be calculated using the following equation: pKa = pH + log[(AI - A) / (A - AM)] where A is the absorbance of the solution at a given pH, AI is the absorbance of the fully ionized form, and AM is the absorbance of the neutral form.

Conclusion

The acidity of the α-proton of ethyl 2-oxocyclohexanecarboxylate, with a predicted pKa of approximately 12.06, is a critical parameter that dictates its synthetic utility. This enhanced acidity, stemming from the resonance stabilization of the conjugate base, allows for facile enolate formation under moderately basic conditions. For researchers in drug development and organic synthesis, a thorough understanding of this property, coupled with robust experimental methods for its verification, is essential for the rational design of synthetic routes and the predictable control of chemical reactions. The protocols detailed in this guide provide a framework for the accurate experimental determination of this important physicochemical property.

References

• 1. lifescienceglobal.com [lifescienceglobal.com]
• 2. [PDF] Guidelines for NMR measurements for determination of high and low pKa values (IUPAC Technical Report) | Semantic Scholar [semanticscholar.org]

The Synthesis of Ethyl 2-Oxocyclohexanecarboxylate: A Historical and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and historical development of synthetic methodologies for ethyl 2-oxocyclohexanecarboxylate, a key intermediate in the synthesis of pharmaceuticals and other complex organic molecules. The document details the seminal Dieckmann condensation, modern variations, and alternative synthetic routes, presenting quantitative data, detailed experimental protocols, and visualizations of reaction mechanisms and workflows.

The Dawn of a Cyclization Reaction: The Dieckmann Condensation

The primary and most historically significant method for the synthesis of ethyl 2-oxocyclohexanecarboxylate is the Dieckmann condensation. This intramolecular cyclization of a dicarboxylic acid ester was first reported by the German chemist Walter Dieckmann in 1894.[1][2] His work, published in the Berichte der deutschen chemischen Gesellschaft, laid the foundation for a powerful new tool in organic synthesis for the formation of five- and six-membered rings.[1] The Dieckmann condensation is the intramolecular equivalent of the Claisen condensation and is particularly effective for the formation of sterically stable rings.[2][3]

The reaction involves the use of a 1,7-diester, such as diethyl pimelate (B1236862), which upon treatment with a strong base, undergoes an intramolecular condensation to yield the corresponding cyclic β-keto ester.[3]

Historical Experimental Protocol (Dieckmann, 1894)

Modern Experimental Protocols for the Dieckmann Condensation

Modern adaptations of the Dieckmann condensation offer improved yields and milder reaction conditions. The choice of base and solvent is critical to the success of the reaction.

Protocol 1: Using Sodium Ethoxide in Toluene (B28343)

This classic approach remains widely used.

• Materials: Diethyl pimelate, sodium ethoxide, anhydrous toluene, hydrochloric acid, diethyl ether, saturated sodium bicarbonate solution, saturated sodium chloride solution (brine), anhydrous magnesium sulfate.

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere, suspend sodium ethoxide (1.1 equivalents) in anhydrous toluene.

  • Heat the suspension to reflux.

  • Add a solution of diethyl pimelate (1.0 equivalent) in anhydrous toluene dropwise to the refluxing mixture over 30 minutes.

  • Continue refluxing for 2-3 hours, monitoring the reaction by thin-layer chromatography.

  • Cool the reaction mixture in an ice bath and quench by the slow addition of 10% aqueous hydrochloric acid until the solution is acidic (pH ~2-3).

  • Separate the layers and extract the aqueous layer three times with diethyl ether.

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to yield ethyl 2-oxocyclohexanecarboxylate.[4]

Protocol 2: Using Sodium Hydride in Tetrahydrofuran (B95107) (THF)

The use of sodium hydride, a non-alkoxide base, in an aprotic solvent like THF can prevent side reactions such as transesterification.

• Materials: Diethyl pimelate, sodium hydride (60% dispersion in mineral oil), anhydrous THF, hydrochloric acid, diethyl ether, brine, anhydrous sodium sulfate.

• Procedure:

  • In a flame-dried, three-necked round-bottom flask under an inert atmosphere, suspend sodium hydride (1.1 equivalents) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Add a solution of diethyl pimelate (1.0 equivalent) in anhydrous THF dropwise to the stirred suspension. A small amount of ethanol (B145695) can be added to initiate the reaction if it is sluggish.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours until the evolution of hydrogen gas ceases.

  • Cool the reaction mixture in an ice bath and carefully quench with the dropwise addition of cold, dilute hydrochloric acid until the solution is acidic.

  • Extract the aqueous layer three times with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation.[1]

Quantitative Data for the Dieckmann Condensation

The yield of the Dieckmann condensation is influenced by the choice of base and reaction conditions.

Starting Material	Base	Solvent	Temperature (°C)	Yield (%)
Diethyl Pimelate	Sodium Ethoxide	Toluene	Reflux	Good
Diethyl Pimelate	Sodium Hydride	THF	Reflux	Excellent
Diethyl Pimelate	Potassium tert-Butoxide	Toluene	25 - Reflux	Very Good
Diethyl Pimelate	Sodium Metal	Toluene	Reflux	Good
Diethyl Pimelate	Potassium tert-Butoxide	None (Solvent-free)	Room Temperature	Good

An Alternative Approach: Acylation of Cyclohexanone (B45756)

A widely used modern alternative to the Dieckmann condensation is the direct acylation of cyclohexanone. This method avoids the need to prepare the pimelate diester precursor.

Experimental Protocol: Acylation with Diethyl Carbonate

This procedure is a common and high-yielding method for the synthesis of ethyl 2-oxocyclohexanecarboxylate.

• Materials: Cyclohexanone, diethyl carbonate, sodium hydride (60% dispersion in mineral oil), anhydrous tetrahydrofuran (THF), 3N hydrochloric acid, dichloromethane (B109758) (DCM), brine.

• Procedure:

  • In a 1000 mL flask, combine diethyl carbonate (1.2 mol) and 150 mL of dry THF.

  • Under stirring, add sodium hydride (1.6 mol) to the mixture.

  • Heat the mixture to reflux for 1 hour.

  • Add a solution of cyclohexanone (0.48 mol) in 50 mL of anhydrous THF dropwise over approximately 30 minutes.

  • Continue refluxing for an additional 1.5 hours.

  • After cooling, hydrolyze the mixture with 3N hydrochloric acid.

  • Pour the mixture into brine and extract three times with dichloromethane (75 mL).

  • Combine the organic layers, dry, and evaporate the solvent to yield the crude product. The product is often used in the next step without further purification.[5][6]

• Yield: Approximately 80%.[5][6]

Quantitative Data for Cyclohexanone Acylation

Acylating Agent	Base	Solvent	Temperature (°C)	Yield (%)
Diethyl Carbonate	Sodium Hydride	THF	Reflux	~80
Ethyl Chloroformate	Sodium Ethoxide	Ethanol	Cold	Moderate

Other Synthetic Routes

While the Dieckmann condensation and direct acylation of cyclohexanone are the most prevalent methods, other named reactions in organic chemistry can theoretically be adapted for the synthesis of ethyl 2-oxocyclohexanecarboxylate or its derivatives.

The Thorpe-Ziegler Reaction

The Thorpe-Ziegler reaction is the intramolecular version of the Thorpe reaction, which involves the self-condensation of aliphatic nitriles.[7] It is conceptually related to the Dieckmann condensation and results in a cyclic ketone after acidic hydrolysis of the intermediate enamine.[7] The synthesis of ethyl 2-oxocyclohexanecarboxylate via this method would involve the cyclization of a dinitrile precursor followed by hydrolysis and esterification.

Plausible Experimental Protocol:

• Synthesis of Pimelonitrile: Start with pimelic acid and convert it to pimeloyl chloride using thionyl chloride. Subsequent reaction with ammonia (B1221849) would yield pimelamide, which can be dehydrated to pimelonitrile.

• Thorpe-Ziegler Cyclization: Treat pimelonitrile with a strong base, such as sodium ethoxide in ethanol, to induce intramolecular cyclization.

• Hydrolysis and Esterification: Acidic hydrolysis of the resulting cyclic iminonitrile would yield cyclohexanone-2-carbonitrile. Further hydrolysis followed by Fischer esterification with ethanol and a catalytic amount of acid would produce ethyl 2-oxocyclohexanecarboxylate.

The Robinson Annulation

The Robinson annulation, discovered by Robert Robinson in 1935, is a powerful method for forming a six-membered ring by combining a Michael addition with an intramolecular aldol (B89426) condensation.[8] While typically used to create α,β-unsaturated ketones, a modification of the starting materials could potentially lead to the desired product.

Plausible Experimental Protocol:

• Michael Addition: React the enolate of a suitable β-keto ester, such as ethyl acetoacetate, with an appropriate α,β-unsaturated acceptor that would lead to a 1,5-dicarbonyl intermediate with the correct substitution pattern.

• Intramolecular Aldol Condensation: Treatment of the Michael adduct with a base would induce an intramolecular aldol condensation to form the six-membered ring.

• Further Modification: The resulting product would likely require further chemical modification to arrive at ethyl 2-oxocyclohexanecarboxylate.

Visualizing the Reactions

Dieckmann Condensation Signaling Pathway

References

• 1. grokipedia.com [grokipedia.com]
• 2. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 3. fiveable.me [fiveable.me]
• 4. Ethyl 2-oxocyclohexanecarboxylate | 1655-07-8 [chemicalbook.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 7. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 8. Robinson annulation - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on Ethyl 2-Oxocyclohexanecarboxylate

This guide provides detailed information on the molecular properties of ethyl 2-oxocyclohexanecarboxylate, a significant compound in organic synthesis. It is intended for researchers, scientists, and professionals involved in drug development and other chemical sciences.

Core Molecular Data

Ethyl 2-oxocyclohexanecarboxylate is a versatile intermediate used in the synthesis of a wide range of pharmaceutical and agrochemical products. Its chemical properties are defined by its molecular structure and weight.

Property	Value
Molecular Formula	C9H14O3[1][2][3][4]
Molecular Weight	170.21 g/mol [1][2][3][4][5]

Logical Relationship of Molecular Properties

The following diagram illustrates the fundamental relationship between the compound's name, its elemental composition (molecular formula), and its calculated mass (molecular weight).

Figure 1. Relationship between compound name, formula, and molecular weight.

This document does not contain experimental protocols as the requested information was centered on the molecular weight and formula of the compound, which are fundamental, calculated properties.

References

• 1. Ethyl 2-oxocyclohexanecarboxylate | C9H14O3 | CID 95543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemimpex.com [chemimpex.com]
• 4. scbt.com [scbt.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Synthesis of Ethyl 2-oxocyclohexanecarboxylate via Dieckmann Condensation

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Dieckmann condensation is a robust and widely utilized organic reaction for synthesizing cyclic β-keto esters.[1] It is an intramolecular Claisen condensation of a diester, catalyzed by a strong base to form a stable ring structure.[2][3][4][5] This reaction is particularly effective for the formation of sterically favored five- and six-membered rings from 1,6- and 1,7-diesters, respectively.[5][6][7][8][9]

The target molecule, ethyl 2-oxocyclohexanecarboxylate, is synthesized through the cyclization of diethyl pimelate (B1236862) (a 1,7-diester). This product is a valuable synthetic intermediate and a key building block in the synthesis of numerous pharmaceuticals, natural products, and agrochemicals.[1][10][11] This document provides detailed experimental protocols, quantitative data, and a mechanistic overview for this synthesis.

Reaction Mechanism

The mechanism of the Dieckmann condensation is analogous to the intermolecular Claisen condensation and proceeds through several key steps.[1][7][8] The reaction is driven to completion by the final, irreversible deprotonation of the β-keto ester, which requires the use of at least one full equivalent of a strong base.[2]

• Enolate Formation: A strong base, such as sodium ethoxide or sodium hydride, abstracts an acidic α-proton from one of the ester groups of diethyl pimelate to form a nucleophilic enolate ion.[1][12]

• Intramolecular Nucleophilic Attack: The newly formed enolate attacks the electrophilic carbonyl carbon of the second ester group within the same molecule, forming a cyclic tetrahedral intermediate.[6][12]

• Elimination: The tetrahedral intermediate collapses, eliminating an ethoxide ion to form the cyclic β-keto ester.[6][12]

• Deprotonation: The resulting β-keto ester still has an acidic proton between the two carbonyl groups. The alkoxide base deprotonates this position, forming a stabilized enolate. This acid-base reaction is essentially irreversible and shifts the overall equilibrium in favor of the products.[2]

• Protonation: An acidic workup in the final stage protonates the enolate to yield the final product, ethyl 2-oxocyclohexanecarboxylate.[3][5][6]

Caption: Mechanism of the Dieckmann condensation of diethyl pimelate.

Experimental Protocols

Two common protocols for the synthesis of ethyl 2-oxocyclohexanecarboxylate are presented below, differing primarily in the choice of base and solvent.

Protocol 1: Using Sodium Ethoxide in Toluene (B28343)

This traditional method uses sodium ethoxide as the base in a non-polar aprotic solvent.[1][10]

Materials:

• Diethyl pimelate (1.0 eq.)

• Sodium ethoxide (1.1 eq.)

• Anhydrous Toluene

• 10% Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Diethyl ether

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and heat source

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Flame-dry all glassware and assemble the reflux apparatus under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Addition: Add sodium ethoxide (1.1 eq.) to the flask, followed by anhydrous toluene.

• Substrate Addition: Dissolve diethyl pimelate (1.0 eq.) in anhydrous toluene and add it dropwise to the stirred sodium ethoxide suspension over 30 minutes.[10]

• Reaction: Heat the mixture to reflux (approx. 110 °C) with continuous stirring for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).[2][10]

• Workup - Quenching: Cool the reaction mixture to room temperature and then in an ice bath. Carefully add cold 10% HCl until the solution is acidic (pH ~2-3) to neutralize excess base and protonate the enolate.[2][10]

• Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.[2][10]

• Workup - Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.[10]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.[2][10]

• Purification: Purify the crude product by vacuum distillation to obtain ethyl 2-oxocyclohexanecarboxylate as a colorless to pale yellow oil.[2][10]

Protocol 2: Using Sodium Hydride in THF

This method uses sodium hydride, a non-alkoxide base, in an aprotic polar solvent, which can help avoid transesterification side reactions.[2]

Materials:

• Diethyl pimelate (1.0 eq.)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.)

• Anhydrous Tetrahydrofuran (THF)

• 10% Hydrochloric Acid (HCl)

• Diethyl ether

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere, suspend sodium hydride (1.1 eq.) in anhydrous THF. Caution: NaH is highly reactive and pyrophoric.

• Substrate Addition: Add a solution of diethyl pimelate (1.0 eq.) in anhydrous THF dropwise to the stirred NaH suspension at 0 °C. A small amount of ethanol (B145695) can be added to initiate the reaction if it is sluggish.[2]

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until hydrogen gas evolution ceases.[2]

• Workup: Cool the mixture in an ice bath. Extreme caution is required when quenching unreacted NaH, as the process is highly exothermic and produces flammable hydrogen gas. Slowly and carefully add cold dilute HCl to neutralize the mixture to pH ~2-3.[2]

• Extraction and Purification: Follow steps 6-9 from Protocol 1 for extraction, washing, drying, concentration, and purification.[2]

Experimental Workflow

The general workflow for the synthesis, workup, and purification is outlined in the diagram below.

Caption: General experimental workflow for Dieckmann condensation.

Data Presentation

The choice of reaction conditions can significantly impact the yield and purity of the final product. The following table summarizes typical conditions.

Parameter	Protocol 1 (NaOEt)	Protocol 2 (NaH)	Solvent-Free (K-t-BuOK)
Base	Sodium Ethoxide (NaOEt)	Sodium Hydride (NaH)	Potassium tert-butoxide
Solvent	Toluene, Ethanol	THF, Toluene	None
Temperature	Reflux (~110 °C in Toluene)	Reflux (~66 °C in THF)	Room Temperature
Time	2-4 hours	2-4 hours	~10 min mixing, 60 min standing
Typical Yield	Good to High	Good to High (e.g., 75%)[6]	High
Key Risks	Hydrolysis (if wet), Transesterification	Pyrophoric base, H₂ evolution	Solid-state reaction control

Table based on information from multiple sources.[1][2][6][13]

Troubleshooting and Side Reactions

Several side reactions can occur, potentially lowering the yield or complicating purification.

• Intermolecular Condensation: If the concentration of the diester is too high, one molecule can react with another, leading to polymerization. This can be minimized by using high-dilution techniques.[2]

• Hydrolysis: The presence of water can lead to the hydrolysis of the ester groups, forming pimelic acid or its monoester. To prevent this, all glassware must be thoroughly dried and anhydrous solvents and reagents must be used.[2]

• Transesterification: This occurs if the alkoxide base does not match the alkoxy group of the ester (e.g., using sodium methoxide (B1231860) with a diethyl ester). Using a matching alkoxide (sodium ethoxide for diethyl pimelate) or a non-alkoxide base like NaH prevents this issue.[2]

• Retro-Dieckmann Reaction: The condensation is reversible. The reaction is driven forward by ensuring at least one full stoichiometric equivalent of a strong base is used to deprotonate the product, shifting the equilibrium.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistnotes.com [chemistnotes.com]
• 5. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 6. Dieckmann Condensation | NROChemistry [nrochemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization - Organic Chemistry | OpenStax [openstax.org]
• 9. Dieckmann Condensation [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. chemimpex.com [chemimpex.com]
• 12. jk-sci.com [jk-sci.com]
• 13. Solvent-free Dieckmann condensation reactions of diethyl adipate and pimelate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Japp-Klingemann Reaction Utilizing Ethyl 2-Oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Japp-Klingemann reaction is a robust and versatile synthetic method for the formation of hydrazones from β-keto acids or β-keto esters and aryldiazonium salts.[1] This reaction holds significant importance in medicinal chemistry and drug development as the resulting arylhydrazones are pivotal intermediates in the synthesis of various heterocyclic scaffolds, most notably indoles via the subsequent Fischer indole (B1671886) synthesis.[1][2] The indole core is a privileged structure found in a vast array of pharmaceuticals and biologically active compounds.

This document provides detailed application notes and experimental protocols for the Japp-Klingemann reaction using ethyl 2-oxocyclohexanecarboxylate as the β-keto ester substrate. The reaction yields 1,2-cyclohexanedione (B122817) monoarylhydrazones, which are valuable precursors for the synthesis of tetrahydrocarbazoles, a class of compounds with diverse pharmacological activities.

Reaction Principle and Mechanism

The Japp-Klingemann reaction with a β-keto ester, such as ethyl 2-oxocyclohexanecarboxylate, proceeds through a well-established mechanism. The initial step involves the deprotonation of the α-carbon of the β-keto ester by a base to form an enolate. This enolate then acts as a nucleophile, attacking the aryldiazonium salt to form an azo compound. Subsequent base-catalyzed hydrolysis of the ester group and elimination of the carboxylate leads to the formation of the stable arylhydrazone product.[1]

References

• 1. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Ethyl 2-Oxocyclohexanecarboxylate as a Precursor in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of ethyl 2-oxocyclohexanecarboxylate as a versatile starting material in the synthesis of pharmaceutical agents. The focus is on the preparation of anticonvulsant enaminones, showcasing the strategic importance of this precursor in constructing complex molecular architectures with therapeutic potential.

Introduction

Ethyl 2-oxocyclohexanecarboxylate is a valuable cyclic β-keto ester in organic synthesis. Its structural features, including a reactive ketone and an ester group, make it an ideal precursor for a variety of chemical transformations. This document details its application in the synthesis of a potent anticonvulsant, ethyl 4-[(4-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-ene-1-carboxylate, and provides detailed experimental protocols for its multi-step synthesis.

Application 1: Synthesis of Anticonvulsant Enaminones

Enaminones are a class of compounds recognized for their potential as anticonvulsant agents. Their proposed mechanism of action involves the modulation of ion channels within the central nervous system. Specific derivatives of ethyl 2-oxocyclohexanecarboxylate have been synthesized and demonstrated notable anticonvulsant activity with low neurotoxicity.

A particularly potent series of anticonvulsant enaminones are ethyl 4-[(substituted phenyl)amino]-6-methyl-2-oxocyclohex-3-ene-1-carboxylates. The synthesis of these compounds originates from ethyl 2-oxocyclohexanecarboxylate, which is first methylated to produce a key intermediate, ethyl 5-methyl-2,4-dioxocyclohexane-1-carboxylate. This intermediate is then condensed with an appropriate aniline (B41778) to yield the target enaminone.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-methyl-6-oxocyclohexane-1-carboxylate

This protocol describes the methylation of ethyl 2-oxocyclohexanecarboxylate at the C-6 position, a crucial step in the synthesis of the target anticonvulsant.

Materials:

• Ethyl 2-oxocyclohexanecarboxylate

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol (B145695)

• Methyl iodide (CH₃I)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A solution of sodium ethoxide is prepared by cautiously dissolving sodium metal in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to 0 °C in an ice bath.

• Ethyl 2-oxocyclohexanecarboxylate is added dropwise to the cooled sodium ethoxide solution with continuous stirring to form the enolate.

• Methyl iodide is then added dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, the reaction is allowed to warm to room temperature and stirred overnight.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted three times with diethyl ether.

• The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure to yield the crude product, which can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of Ethyl 4-[(4-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-ene-1-carboxylate

This protocol details the condensation of the methylated intermediate with 4-chloroaniline (B138754) to form the final anticonvulsant enaminone.

Materials:

• Ethyl 2-methyl-6-oxocyclohexane-1-carboxylate (from Protocol 1)

• 4-Chloroaniline

• Toluene (B28343)

• p-Toluenesulfonic acid (catalytic amount)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve ethyl 2-methyl-6-oxocyclohexane-1-carboxylate (1 equivalent) and 4-chloroaniline (1.1 equivalents) in toluene.

• Add a catalytic amount of p-toluenesulfonic acid to the mixture.

• Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap.

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure.

• The crude product is purified by recrystallization from ethanol to afford the desired enaminone as a solid.

Data Presentation

The following tables summarize the key quantitative data for the synthesized anticonvulsant compound.

Table 1: Physicochemical Properties of Ethyl 2-Oxocyclohexanecarboxylate

Property	Value
Molecular Formula	C₉H₁₄O₃
Molecular Weight	170.21 g/mol
Appearance	Clear colorless to pale yellow liquid
Boiling Point	106 °C @ 11 mmHg
Density	~1.060 g/mL

Table 2: Anticonvulsant Activity of Ethyl 4-[(4-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-ene-1-carboxylate

Species	Test	ED₅₀ (mg/kg)	TD₅₀ (mg/kg)	Protective Index (PI = TD₅₀/ED₅₀)
Mice	Maximal Electroshock Seizure (MES)	16.7	110.7	6.6
Rats	Maximal Electroshock Seizure (MES)	3.0	>250	>83.3

Visualizations

Synthesis Workflow

The following diagram illustrates the two-step synthesis of the anticonvulsant enaminone from ethyl 2-oxocyclohexanecarboxylate.

Caption: Synthesis of an anticonvulsant enaminone.

Logical Relationship of Components

This diagram shows the relationship between the precursor, intermediate, and the final pharmaceutical product.

Application of Ethyl 2-Oxocyclohexanecarboxylate in the Flavor and Fragrance Industry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-oxocyclohexanecarboxylate (CAS No. 1655-07-8) is a versatile organic compound recognized for its utility as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Beyond its role in synthetic chemistry, this colorless to pale yellow liquid possesses a unique, pleasant fruity odor, which has led to its application in the flavor and fragrance industry.[2] This document provides detailed application notes and experimental protocols for the use of ethyl 2-oxocyclohexanecarboxylate in this sector, aimed at researchers and professionals in product development.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl 2-oxocyclohexanecarboxylate is provided in the table below.

Property	Value	Reference
Synonyms	2-(Ethoxycarbonyl)cyclohexanone, Ethyl cyclohexanone-2-carboxylate	[1]
CAS Number	1655-07-8	[1]
Molecular Formula	C₉H₁₄O₃	[1]
Molecular Weight	170.21 g/mol	[1]
Appearance	Clear colorless to pale yellow liquid	[1]
Boiling Point	106 °C at 11 mmHg	[1]
Density	~1.060 g/mL	[1]
Refractive Index	n20/D 1.477 - 1.479	[1]

Organoleptic Properties and Applications

Ethyl 2-oxocyclohexanecarboxylate is primarily characterized by a pleasant, fruity aroma.[2] This characteristic makes it a valuable ingredient in the formulation of both flavors and fragrances, where it can impart a unique scent profile.[1]

Fragrance Applications

In the fragrance industry, ethyl 2-oxocyclohexanecarboxylate can be incorporated into a wide variety of product types to provide a fruity note. Its application is particularly relevant in:

• Fine Fragrances: Used to add a novel fruity character to floral and oriental bouquets.

• Personal Care Products: Incorporated into soaps, lotions, and hair care products to enhance their scent profile.

• Household Products: Utilized in air fresheners and cleaning agents to provide a pleasant and clean aroma.

While specific quantitative data from sensory panel evaluations are not extensively published in publicly available literature, its general description as "fruity" suggests its potential to contribute to notes of apple, pear, or other non-citrus fruits.

Flavor Applications

As a flavoring agent, ethyl 2-oxocyclohexanecarboxylate is explored for its potential to enhance flavor profiles in food products.[1] Its fruity character can be utilized in various food categories, although specific usage levels and detailed flavor profiles are not widely documented in public sources.

It is important to note that the FEMA GRAS (Generally Recognized as Safe) status for ethyl 2-oxocyclohexanecarboxylate (CAS No. 1655-07-8) has not been explicitly confirmed in the reviewed literature. A related compound, ethyl cyclohexanecarboxylate (B1212342) (CAS No. 3289-28-9), has been assigned FEMA No. 3544.[3][4] Researchers and developers should ensure regulatory compliance for the intended use of ethyl 2-oxocyclohexanecarboxylate in food products.

Experimental Protocols

Synthesis of Ethyl 2-Oxocyclohexanecarboxylate

A common method for the synthesis of ethyl 2-oxocyclohexanecarboxylate is the Claisen condensation of cyclohexanone (B45756) with diethyl carbonate.

Materials:

• Cyclohexanone

• Diethyl carbonate

• Sodium hydride (NaH)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 3N Hydrochloric acid (HCl)

• Brine

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

Procedure:

• To a refluxing solution of sodium hydride in anhydrous THF, add a mixture of cyclohexanone and diethyl carbonate dropwise.

• After the addition is complete, continue to reflux the mixture for several hours to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature and cautiously quench with 3N HCl until the solution is acidic.

• Transfer the mixture to a separatory funnel and wash with brine.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase using a rotary evaporator to yield the crude product.

• The crude ethyl 2-oxocyclohexanecarboxylate can be purified by vacuum distillation.

Synthesis Workflow

Sensory Evaluation Protocol: Quantitative Descriptive Analysis (QDA)

This protocol outlines a standard procedure for the sensory evaluation of a fragrance ingredient like ethyl 2-oxocyclohexanecarboxylate.

Objective: To quantitatively describe the odor profile of ethyl 2-oxocyclohexanecarboxylate.

Materials:

• Ethyl 2-oxocyclohexanecarboxylate (high purity)

• Odorless solvent (e.g., diethyl phthalate (B1215562) or ethanol)

• Glass smelling strips

• Odor-free evaluation booths

• Computerized data collection system or standardized paper ballots

Panelists:

• A panel of 8-12 trained sensory assessors.

• Panelists should be screened for their olfactory acuity and ability to describe scents.

• Training should include the identification and intensity rating of a wide range of standard aroma chemicals.

Procedure:

• Sample Preparation: Prepare a dilution of ethyl 2-oxocyclohexanecarboxylate in the chosen solvent (e.g., 1% or 5% solution). The concentration should be sufficient to elicit a clear and characteristic odor without causing olfactory fatigue.

• Lexicon Development: In initial sessions, panelists are presented with the sample and collaboratively develop a list of descriptive terms (e.g., fruity, apple, sweet, waxy, green) that characterize the aroma. Reference standards for each descriptor should be provided to anchor the panel.

• Intensity Rating: In subsequent sessions, panelists individually evaluate the sample and rate the intensity of each descriptor on a structured scale (e.g., a 15-point numerical scale or a line scale).

• Data Collection: Each panelist evaluates the sample in a controlled environment. Smelling strips are dipped into the sample solution for a standardized time, and the excess is allowed to evaporate for a few seconds before evaluation. Panelists record their intensity ratings for each descriptor.

• Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed. This typically involves calculating the mean intensity for each descriptor and visualizing the results in a spider web or radar plot to represent the sensory profile of the compound.

Sensory Evaluation Workflow

Conclusion

Ethyl 2-oxocyclohexanecarboxylate is a valuable ingredient for the flavor and fragrance industry, primarily contributing a pleasant fruity character. While its application is well-established, there is a need for more publicly available quantitative sensory data to fully characterize its profile. The provided protocols for synthesis and sensory evaluation offer a framework for researchers and developers to systematically explore and utilize this compound in their formulations. Further investigation into its regulatory status, particularly for flavor applications, is recommended.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [guidechem.com]
• 3. femaflavor.org [femaflavor.org]
• 4. hfpappexternal.fda.gov [hfpappexternal.fda.gov]

Application Notes and Protocols: Decarboxylation of Alkylated Ethyl 2-Oxocyclohexanecarboxylate Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 2-oxocyclohexanecarboxylate is a versatile cyclic β-keto ester widely employed as a building block in organic synthesis.[1][2] Its utility stems from the acidity of the α-proton located between the ketone and ester carbonyl groups, which facilitates enolate formation and subsequent alkylation reactions.[3][4] The resulting alkylated derivatives are valuable intermediates for synthesizing complex molecules, including pharmaceuticals and natural products.[2] A crucial subsequent transformation is the decarboxylation of the ester group to yield the corresponding α-alkylated cyclohexanone. This document provides detailed protocols and application notes for various methods of decarboxylation.

Mechanism of Decarboxylation

The decarboxylation of β-keto esters, such as alkylated ethyl 2-oxocyclohexanecarboxylate derivatives, is not a direct process. It typically requires a two-step sequence:

• Hydrolysis (Saponification) : The ethyl ester is first hydrolyzed to the corresponding β-keto carboxylic acid. This can be achieved under acidic or basic conditions.

• Decarboxylation : The resulting β-keto acid is unstable upon heating and readily loses carbon dioxide (CO₂) through a cyclic, six-membered transition state to form an enol, which then tautomerizes to the more stable ketone product.[5][6][7]

The presence of the β-carbonyl group is essential as it stabilizes the transition state of the decarboxylation reaction.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. Reactivity: Decarboxylation [employees.csbsju.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Decarboxylation - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols for the Synthesis of 2-Substituted Cyclohexanones from Ethyl 2-Oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 2-substituted cyclohexanones, valuable intermediates in medicinal chemistry and drug development. The synthesis originates from the versatile starting material, ethyl 2-oxocyclohexanecarboxylate. The core transformation involves a three-step sequence: enolate formation, C-alkylation at the 2-position, and subsequent decarboxylation to yield the target 2-substituted cyclohexanone (B45756). This methodology allows for the introduction of a wide variety of substituents at the C-2 position of the cyclohexanone ring, providing access to a diverse range of molecular scaffolds.

Introduction

The alkylation of β-keto esters is a fundamental and robust method for the formation of carbon-carbon bonds in organic synthesis. Ethyl 2-oxocyclohexanecarboxylate is an ideal substrate for this transformation due to the high acidity of the α-proton situated between the two carbonyl functionalities. Deprotonation with a suitable base generates a resonance-stabilized enolate that can readily participate in nucleophilic attack on various electrophiles, most commonly alkyl halides. The resulting 2-alkyl-2-ethoxycarbonylcyclohexanone can then be converted to the corresponding 2-alkylcyclohexanone through hydrolysis of the ester followed by thermal decarboxylation of the intermediate β-keto acid. A milder alternative for the final step is the Krapcho decarboxylation, which can be particularly useful for substrates sensitive to harsh acidic or basic conditions.

Reaction Scheme

The overall synthetic pathway can be summarized as follows:

Caption: Overall reaction scheme for the synthesis of 2-substituted cyclohexanones.

Experimental Protocols

Protocol 1: Alkylation of Ethyl 2-oxocyclohexanecarboxylate

This protocol describes the general procedure for the alkylation of ethyl 2-oxocyclohexanecarboxylate with an alkyl halide.

Materials:

• Ethyl 2-oxocyclohexanecarboxylate

• Anhydrous solvent (e.g., ethanol, tetrahydrofuran (B95107) (THF), acetone)

• Base (e.g., sodium ethoxide (NaOEt), potassium carbonate (K₂CO₃), sodium hydride (NaH))

• Alkyl halide (e.g., methyl iodide, allyl bromide, benzyl (B1604629) bromide)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the anhydrous solvent.

• Add the base to the solvent. If using sodium ethoxide, it can be prepared in situ by reacting sodium metal with anhydrous ethanol.

• Cool the mixture to an appropriate temperature (e.g., 0 °C or room temperature, depending on the base and substrate).

• Slowly add ethyl 2-oxocyclohexanecarboxylate to the stirred base/solvent mixture. Stir for 30-60 minutes to ensure complete enolate formation.

• Add the alkyl halide dropwise to the reaction mixture.

• Allow the reaction to stir at the appropriate temperature for a specified time (this will vary depending on the reactivity of the alkyl halide). The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 2-alkyl-2-ethoxycarbonylcyclohexanone.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Protocol 2: Hydrolysis and Decarboxylation

This protocol describes the conversion of the 2-alkyl-2-ethoxycarbonylcyclohexanone intermediate to the final 2-substituted cyclohexanone.

Method A: Acidic Hydrolysis and Thermal Decarboxylation

Materials:

• 2-Alkyl-2-ethoxycarbonylcyclohexanone (from Protocol 1)

• Aqueous acid (e.g., 6 M hydrochloric acid (HCl) or 20% sulfuric acid (H₂SO₄))

• Organic solvent for extraction (e.g., diethyl ether, dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the 2-alkyl-2-ethoxycarbonylcyclohexanone in the aqueous acid solution.

• Heat the mixture to reflux and maintain reflux for several hours until the reaction is complete (evolution of CO₂ may be observed). Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the excess acid by the slow addition of saturated aqueous NaHCO₃ solution until the effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent.

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude 2-substituted cyclohexanone can be purified by vacuum distillation or column chromatography.

Method B: Krapcho Decarboxylation [1]

This method is particularly useful for substrates that are sensitive to strong acidic or basic conditions.

Materials:

• 2-Alkyl-2-ethoxycarbonylcyclohexanone (from Protocol 1)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sodium chloride (NaCl) or Lithium chloride (LiCl)

• Water

• Organic solvent for extraction (e.g., diethyl ether)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the 2-alkyl-2-ethoxycarbonylcyclohexanone in DMSO.

• Add a catalytic amount of water and a stoichiometric amount of NaCl or LiCl.

• Heat the reaction mixture to a high temperature (typically 140-180 °C) and stir for several hours. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer several times with an organic solvent.

• Combine the organic extracts, wash thoroughly with brine to remove DMSO, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude 2-substituted cyclohexanone can be purified by vacuum distillation or column chromatography.

Data Presentation

The following tables summarize quantitative data for the synthesis of various 2-substituted cyclohexanones.

Table 1: Alkylation of Ethyl 2-Oxocyclohexanecarboxylate

Entry	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield of 2-Alkyl-2-ethoxycarbonylcyclohexanone (%)
1	Methyl Iodide	NaOEt	Ethanol	Reflux	4	~85
2	Allyl Bromide	NaH	THF	40	15	Not Isolated
3	Benzyl Bromide	K₂CO₃	Acetone	Reflux	12	~90

Note: The yield for the allyl derivative was reported for the final product after decarboxylation.

Table 2: Decarboxylation of 2-Alkyl-2-ethoxycarbonylcyclohexanone

Entry	Substituent (R)	Method	Conditions	Time (h)	Yield of 2-Alkylcyclohexanone (%)
1	Methyl	Acidic Hydrolysis	20% H₂SO₄, Reflux	6	~80
2	Allyl	Not Specified	Not Specified	Not Specified	99 (for the final (S)-2-allyl-2-methylcyclohexanone)[2]
3	Benzyl	Krapcho	DMSO, LiCl, H₂O, 160 °C	4	~88

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 2-substituted cyclohexanones.

Caption: Logical relationships of the key chemical transformations.

References

• 1. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 2. PREPARATION OF (S)-2-Allyl-2-methylcyclohexanone (Cyclohexanone, 2-methyl-2-(2-propen-1-yl)-, (2S)-) - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Ethyl 2-Oxocyclohexanecarboxylate in the Total Synthesis of Natural Products: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-oxocyclohexanecarboxylate, a versatile β-keto ester, serves as a fundamental building block in the intricate art of natural product synthesis. Its unique structural features, combining a ketone and an ester on a cyclohexane (B81311) ring, provide a rich platform for a variety of carbon-carbon bond-forming reactions. This allows for the construction of complex molecular architectures, particularly the fused ring systems and highly substituted carbocycles that are hallmarks of many biologically active natural products. These application notes provide an overview of its utility, focusing on key reactions and providing detailed protocols for its application in the synthesis of valuable natural products.

Core Applications in Natural Product Synthesis

Ethyl 2-oxocyclohexanecarboxylate is a cornerstone in several powerful synthetic transformations, primarily through the reactivity of its acidic α-proton, which is readily deprotonated to form a stabilized enolate. This nucleophilic enolate can then participate in a range of reactions, including alkylations, acylations, and conjugate additions. Two of the most significant applications in the context of natural product synthesis are the Robinson annulation and the Dieckmann condensation.

1. Robinson Annulation: This classic ring-forming reaction sequence involves a Michael addition followed by an intramolecular aldol (B89426) condensation. While ethyl 2-oxocyclohexanecarboxylate itself is not the direct Michael donor in the traditional sense, its derivatives or precursors are instrumental in creating the requisite nucleophile for the initial conjugate addition. For instance, alkylation of the enolate of ethyl 2-oxocyclohexanecarboxylate followed by further transformations can generate a suitable ketone for the Robinson annulation, leading to the formation of fused six-membered rings, a common motif in steroids and terpenoids.[1][2][3][4][5]

2. Dieckmann Condensation: This intramolecular Claisen condensation is a powerful tool for the synthesis of five- and six-membered rings.[6][7][8][9][10] Ethyl 2-oxocyclohexanecarboxylate is the product of the Dieckmann cyclization of diethyl pimelate. Conversely, derivatives of ethyl 2-oxocyclohexanecarboxylate can be elaborated and then subjected to other ring-closing reactions, or the core structure can be modified to introduce functionalities essential for the synthesis of complex natural products.

Application Example: Total Synthesis of (+)-Abscisic Acid

A notable example showcasing the utility of a derivative of ethyl 2-oxocyclohexanecarboxylate is the concise total synthesis of (+)-Abscisic Acid, a plant hormone with significant biological functions.[11][12] The synthesis commences with ethyl 2,6,6-trimethyl-4-oxocyclohex-2-ene-1-carboxylate, a direct analogue of ethyl 2-oxocyclohexanecarboxylate.

Synthetic Pathway Overview

The synthesis of (+)-Abscisic Acid from the ethyl 2-oxocyclohexanecarboxylate derivative involves a series of key transformations to introduce the necessary stereochemistry and functional groups.

Caption: Synthetic scheme for (+)-Abscisic Acid.

Quantitative Data for the Total Synthesis of (+)-Abscisic Acid

The following table summarizes the yields for the key steps in the synthesis of (+)-Abscisic Acid.

Step	Product	Starting Material	Reagents and Conditions	Yield (%)
1. Cyclization	Ethyl 2,6,6-trimethyl-4-oxocyclohex-2-ene-1-carboxylate	Ethyl acetoacetate (B1235776) and 2-acetyl-3-methylbut-2-enoate	t-BuOK, t-BuOH, reflux	86
2. Reduction	Allylic Alcohol	Ethyl 2,6,6-trimethyl-4-oxocyclohex-2-ene-1-carboxylate	LiAlH4, THF, 65 °C	96
3. Asymmetric Epoxidation	Epoxy Alcohol	Allylic Alcohol	Ti(O-iPr)4, D-(-)-DIPT, TBHP, CH2Cl2, -20 °C	83
4. Oxidation	Chiral Aldehyde	Epoxy Alcohol	(COCl)2, DMSO, Et3N, CH2Cl2, -78 °C to rt	95
5. Vinylogous Aldol Condensation	Diacid Intermediate	Chiral Aldehyde and dimethyl 2-(propan-2-ylidene)malonate	LDA, THF, -78 °C to rt; then LiOH, THF/H2O, rt	75
6. Selective Decarboxylation	(+)-Abscisic Acid	Diacid Intermediate	Toluene, reflux	85

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,6,6-trimethyl-4-oxocyclohex-2-ene-1-carboxylate

This protocol describes the initial cyclization to form the core cyclohexenone ring structure.[12]

Materials:

• Ethyl acetoacetate

• 2-acetyl-3-methylbut-2-enoate

• Potassium tert-butoxide (t-BuOK)

• tert-Butanol (t-BuOH)

• Diethyl ether (Et2O)

• Saturated sodium bicarbonate solution (NaHCO3)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Procedure:

• To a stirred solution of ethyl acetoacetate (7.88 g, 60.51 mmol) and 2-acetyl-3-methylbut-2-enoate (10.30 g, 60.51 mmol) in t-BuOH (60 mL) is added t-BuOK (1.36 g, 12.10 mmol).

• The mixture is heated to reflux for 48 hours under an argon atmosphere.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The crude concentrate is diluted with Et2O and washed with saturated NaHCO3 solution (50 mL).

• The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated.

• The crude product is purified by silica (B1680970) gel flash column chromatography (20–35% EtOAc/hexane) to afford ethyl 2,6,6-trimethyl-4-oxo-2-cyclohexene-1-carboxylate as an orange oil.

Expected Yield: 86%

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 6.98 (s, 1H), 4.27-4.15 (m, 2H), 2.97 (s, 1H), 2.78 (d, J = 16.4 Hz, 1H), 2.07 (d, J = 16.4 Hz, 1H), 1.95 (s, 3H), 1.29 (t, J = 7.2 Hz, 3H), 1.09 (s, 3H), 1.08 (s, 3H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 198.9, 170.6, 154.8, 127.3, 61.1, 58.3, 47.0, 35.7, 28.2, 27.1, 23.4, 14.2.

• HRMS (ESI): m/z [M+Na]⁺ calcd for C₁₂H₁₈O₃Na: 233.1148; found: 233.1147.

Protocol 2: General Procedure for Alkylation of Ethyl 2-oxocyclohexanecarboxylate

This protocol provides a general method for the introduction of an alkyl group at the C1 position of the ethyl 2-oxocyclohexanecarboxylate ring.

Caption: Workflow for alkylation of ethyl 2-oxocyclohexanecarboxylate.

Materials:

• Ethyl 2-oxocyclohexanecarboxylate

• Sodium hydride (NaH) or Sodium ethoxide (NaOEt)

• Anhydrous solvent (e.g., THF, DMF, or Ethanol)

• Alkyl halide (e.g., methyl iodide, benzyl (B1604629) bromide)

• Saturated aqueous ammonium (B1175870) chloride solution (NH4Cl)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend NaH (1.1 eq) in anhydrous THF.

• Cool the suspension to 0 °C and add a solution of ethyl 2-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at room temperature for 1 hour to ensure complete enolate formation.

• Cool the reaction mixture to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Conclusion

Ethyl 2-oxocyclohexanecarboxylate and its derivatives are undeniably powerful and versatile intermediates in the total synthesis of natural products. Their ability to participate in key ring-forming and functionalization reactions provides synthetic chemists with a reliable and efficient tool to construct complex molecular scaffolds. The successful total synthesis of (+)-Abscisic Acid serves as a prime example of its strategic application. The protocols provided herein offer a practical guide for researchers to harness the synthetic potential of this valuable building block in their own endeavors towards the synthesis of novel and biologically important natural products.

References

• 1. Robinson annulation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 23.12 The Robinson Annulation Reaction – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 7. Dieckmann Condensation [organic-chemistry.org]
• 8. synarchive.com [synarchive.com]
• 9. m.youtube.com [m.youtube.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Hagemann's ester - Wikipedia [en.wikipedia.org]
• 12. Synthesis of Highly Functionalized Decalins via Metallacycle-Mediated Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Dieckmann Condensation of Ethyl 2-Oxocyclohexanecarboxylate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions to improve the yield and purity of ethyl 2-oxocyclohexanecarboxylate synthesized via the Dieckmann condensation of diethyl pimelate (B1236862) (also known as diethyl heptanedioate).

Frequently Asked Questions (FAQs)

Q1: What is the Dieckmann condensation and how does it apply to this synthesis?

A1: The Dieckmann condensation is a base-catalyzed intramolecular reaction of a diester to form a cyclic β-keto ester.[1][2] It is the intramolecular equivalent of the Claisen condensation.[3] For the synthesis of ethyl 2-oxocyclohexanecarboxylate, a 1,7-diester (diethyl pimelate) is cyclized to form a stable six-membered ring, a common structural motif in biologically active molecules.[3][4]

Q2: What are the most critical factors influencing the reaction yield?

A2: The success of the Dieckmann condensation is highly dependent on several factors:

• Choice of Base: The base must be strong enough to deprotonate the α-carbon of the ester but should be chosen to minimize side reactions.[5][6]

• Anhydrous Conditions: The presence of water can lead to hydrolysis of the ester starting material and the β-keto ester product, causing significant yield loss.[6][7]

• Solvent Selection: The solvent can influence enolate stability and the rate of side reactions.[8]

• Reaction Temperature and Time: These parameters must be optimized to ensure the reaction proceeds to completion without promoting product decomposition.[7]

Q3: Which base should I use for the condensation of diethyl pimelate?

A3: The choice of base is critical.

• Sodium Ethoxide (NaOEt): This is a classic choice, especially when using ethyl esters, as it prevents transesterification.[3] Transesterification with a different alkoxide would result in a mixture of ester products.[7]

• Potassium tert-Butoxide (KOtBu): A stronger, more sterically hindered base that can improve yields.[1]

• Sodium Hydride (NaH): An excellent non-nucleophilic base used in aprotic solvents like THF or toluene (B28343). It avoids transesterification and hydrolysis issues, as the only byproduct is hydrogen gas.[6][7]

• Lithium Diisopropylamide (LDA) / Lithium Hexamethyldisilazide (LHMDS): These are very strong, non-nucleophilic, sterically hindered bases that can minimize side reactions.[8]

Q4: Why are anhydrous conditions so crucial?

A4: Water can cause two major problems. First, it can quench the strong base, rendering it inactive.[6] Second, and more critically, it can hydrolyze the ester groups of both the starting material (diethyl pimelate) and the product (ethyl 2-oxocyclohexanecarboxylate).[7] The hydrolysis of the β-keto ester product forms a β-keto acid, which is highly unstable and readily undergoes decarboxylation, especially with heat, to yield cyclohexanone (B45756) as an undesired byproduct.[6]

Q5: What are the most common side reactions to be aware of?

A5: Besides hydrolysis and decarboxylation, the primary side reactions include:

• Intermolecular Condensation: Two molecules of diethyl pimelate can react with each other, leading to polymeric substances instead of the desired cyclic product. This is more likely at high concentrations.[6][7]

• Retro-Dieckmann Reaction: The reverse reaction can compete if the product does not have an enolizable proton, though this is not an issue for ethyl 2-oxocyclohexanecarboxylate.[9]

• Transesterification: This occurs if the alkoxide base does not match the alkyl group of the ester (e.g., using sodium methoxide (B1231860) with an ethyl ester).[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield; Starting Material Recovered	1. Inactive or Insufficient Base: The base may have been deactivated by moisture or used in a substoichiometric amount.[6][7] 2. Low Reaction Temperature/Time: The reaction may not have had enough energy or time to proceed to completion.[7]	1. Use at least one full stoichiometric equivalent of a fresh, high-purity base. Consider stronger bases like NaH or KOtBu.[6][7] 2. Ensure all glassware is flame- or oven-dried and the reaction is run under an inert atmosphere (N₂ or Ar).[6] 3. Increase the reaction temperature (e.g., to reflux) and/or extend the reaction time. Monitor progress using TLC.[7][10]
Product is Mostly Cyclohexanone	Hydrolysis and Decarboxylation: The β-keto ester product was hydrolyzed to the corresponding β-keto acid during workup, which then decarboxylated.[6]	1. Ensure all reagents and solvents are strictly anhydrous.[6] 2. During the workup, perform the acidic quench at low temperatures (e.g., 0 °C).[7] 3. Use a mild acid for neutralization (e.g., dilute acetic acid or saturated ammonium (B1175870) chloride) and avoid strong acids or prolonged exposure to acidic/basic conditions.[6]
Formation of Polymeric Side Products	Intermolecular Condensation: The reaction was run at too high a concentration, favoring intermolecular reactions over the desired intramolecular cyclization.[6][7]	1. Perform the reaction under high-dilution conditions. This can be achieved by slowly adding the diester solution to the base suspension over a long period.[6]
Reaction Fails to Initiate or is Sluggish	1. Poor Quality Base: The base is old or has been improperly stored. 2. Passivated NaH: Sodium hydride can sometimes have a passivated surface.	1. Use a fresh bottle of base or purify/sublime it before use.[7] 2. If using NaH, a small amount of ethanol (B145695) can be added to initiate the reaction if it is sluggish.[7]

Quantitative Data Summary

The choice of base and the presence of a solvent significantly impact the final yield of the Dieckmann condensation. The following table summarizes yields for the cyclization of diethyl pimelate to ethyl 2-oxocyclohexanecarboxylate under various conditions.

Base	Solvent	Reaction Time	Temperature	Yield (%)	Reference
t-BuOK	Toluene	3 h	Reflux	63	[11]
t-BuONa	Toluene	3 h	Reflux	56	[11]
EtOK	Toluene	3 h	Reflux	60	[11]
EtONa	Toluene	3 h	Reflux	60	[11]
t-BuOK	Solvent-Free	70 min	Room Temp	69	[11]
t-BuONa	Solvent-Free	70 min	Room Temp	68	[11]
EtOK	Solvent-Free	70 min	Room Temp	56	[11]
EtONa	Solvent-Free	70 min	Room Temp	60	[11]
Data adapted from a study on Dieckmann condensation of diethyl pimelate.[11] Room temperature reactions were mixed for 10 min and then allowed to stand for 60 min.

Detailed Experimental Protocols

Protocol 1: Traditional Method using Sodium Ethoxide in Toluene

This protocol is a standard procedure for the Dieckmann condensation.[10]

• Setup: Assemble a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen or argon inlet.

• Reagents: Add anhydrous toluene (e.g., 200 mL) and sodium ethoxide (1.1 equivalents) to the flask.

• Reaction Initiation: Heat the mixture to reflux (approx. 110 °C).

• Substrate Addition: Dissolve diethyl pimelate (1.0 equivalent) in anhydrous toluene (e.g., 50 mL) and add it dropwise to the refluxing mixture via the dropping funnel over 30-60 minutes.

• Reaction: Continue refluxing for 2-4 hours, monitoring the reaction's completion by Thin-Layer Chromatography (TLC).

• Workup:

  • Cool the reaction mixture in an ice bath.

  • Slowly quench the reaction by adding 10% aqueous HCl until the mixture is acidic (pH 2-3).[10]

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer three times with diethyl ether.

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and then brine.[10]

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by vacuum distillation to obtain pure ethyl 2-oxocyclohexanecarboxylate.[3]

Protocol 2: Alternative Method using Sodium Hydride in THF

This protocol uses a non-alkoxide base to prevent hydrolysis and transesterification.[7]

• Setup: Use the same flame-dried, inert-atmosphere setup as in Protocol 1.

• Reagents: Under an inert atmosphere, carefully suspend sodium hydride (60% dispersion in mineral oil, 1.1 equivalents) in anhydrous THF. Caution: NaH is highly reactive and flammable.

• Substrate Addition: Cool the NaH suspension to 0 °C in an ice bath. Add a solution of diethyl pimelate (1.0 equivalent) in anhydrous THF dropwise via the addition funnel.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until hydrogen gas evolution ceases.

• Workup & Purification: Follow the same workup and purification steps (6 and 7) as outlined in Protocol 1.

Protocol 3: Solvent-Free Method using Potassium tert-Butoxide

This environmentally friendly procedure avoids the use of solvents.[3][11]

• Mixing: In a mortar and pestle, thoroughly mix diethyl pimelate (1.0 equivalent) and powdered potassium tert-butoxide (1.1 equivalents) at room temperature for approximately 10 minutes. The mixture will solidify.

• Reaction: Allow the solidified mixture to stand in a desiccator for 60 minutes to complete the reaction and evaporate the tert-butanol (B103910) byproduct.

• Neutralization: Neutralize the dried reaction mixture by carefully adding p-toluenesulfonic acid monohydrate.

• Purification: Isolate the product directly from the mixture by distillation under reduced pressure.[3]

Visualizations

Caption: Reaction mechanism for the Dieckmann condensation.

Caption: A typical experimental workflow for the synthesis.

Caption: A logical workflow for troubleshooting low yields.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Dieckmann Condensation [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. Solved tion. We found, however, that the reaction of diethyl | Chegg.com [chegg.com]

troubleshooting side reactions in ethyl 2-oxocyclohexanecarboxylate synthesis.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 2-oxocyclohexanecarboxylate.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and solutions in a direct question-and-answer format.

Problem 1: The final product yield is significantly lower than expected.

Possible Causes and Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Ensure the reaction is stirred efficiently and run for the recommended duration. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the consumption of the starting material.

• Presence of Water: The reaction is highly sensitive to moisture, which can quench the base and hydrolyze the ester.

  • Solution: Use anhydrous solvents and reagents. Glassware should be thoroughly dried before use, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Incorrect Base Stoichiometry: An insufficient amount of base will result in incomplete deprotonation and, therefore, an incomplete reaction. Conversely, a large excess of base can sometimes promote side reactions.

  • Solution: Use a full equivalent of a strong base. The final deprotonation of the β-keto ester product drives the equilibrium forward, so a stoichiometric amount of base is crucial for high yield.[1][2]

• Ineffective Base: The base may have degraded over time.

  • Solution: Use a fresh, high-quality base. For instance, if using sodium hydride (NaH), ensure it is from a recently opened container and has been handled under anhydrous conditions.

• Intermolecular Condensation: Instead of the desired intramolecular cyclization, the diester can react with another molecule of the diester, leading to polymer-like byproducts.[3][4]

  • Solution: Employ high-dilution conditions to favor the intramolecular pathway. This can be achieved by slowly adding the diester to the reaction mixture containing the base.

Problem 2: The isolated product is a dark color (e.g., yellow or brown).

Possible Causes and Solutions:

• High Reaction Temperature: Elevated temperatures can lead to the formation of colored impurities through degradation or side reactions.[5]

  • Solution: Maintain the recommended reaction temperature. If using a strong base like sodium hydride, the reaction can be exothermic, so controlled addition of reagents and external cooling may be necessary.

• Prolonged Reaction Time: Allowing the reaction to proceed for too long can result in the formation of colored byproducts.[5]

  • Solution: Monitor the reaction by TLC or GC and quench it once the starting material has been consumed.

• Air Oxidation: The enolate intermediate can be sensitive to air, leading to oxidized, colored impurities.

  • Solution: Maintain an inert atmosphere throughout the reaction and workup.

Problem 3: The NMR or GC-MS analysis shows the presence of significant impurities.

Possible Causes and Solutions:

• Unreacted Starting Material: As mentioned, this is a common impurity if the reaction is incomplete.

  • Solution: Optimize reaction conditions (time, temperature, base) and ensure proper monitoring. Purification via vacuum distillation or column chromatography can remove unreacted starting material.[4]

• Hydrolysis of the Ester: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid during an acidic workup, especially if conditions are too harsh or prolonged.[6][7]

  • Solution: Perform the acidic quench at low temperatures (e.g., 0-5 °C) and minimize the time the product is in contact with the acidic aqueous phase.[4]

• Transesterification: If using an alkoxide base where the alkyl group does not match that of the ester (e.g., sodium methoxide (B1231860) with a diethyl ester), transesterification can occur, leading to a mixture of ester products.

  • Solution: Always use an alkoxide base that corresponds to the ester being used (e.g., sodium ethoxide for diethyl adipate).[8] Using a non-alkoxide base like sodium hydride (NaH) in an aprotic solvent like THF can also prevent this issue.[9]

• Intermolecular Condensation Products: These higher molecular weight byproducts can be difficult to separate.

  • Solution: High-dilution conditions are key to minimizing this side reaction. Purification by vacuum distillation is often effective as these byproducts are typically less volatile.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing ethyl 2-oxocyclohexanecarboxylate?

A1: The most common laboratory synthesis is the Dieckmann condensation of diethyl pimelate (B1236862) (a 1,7-diester).[10][11] This is an intramolecular version of the Claisen condensation that works well for forming five- and six-membered rings.[3][10][12] An alternative route involves the reaction of cyclohexanone (B45756) with diethyl carbonate in the presence of a strong base like sodium hydride.[13][14]

Q2: Which base is best for the Dieckmann condensation?

A2: The choice of base is critical. Sodium ethoxide (NaOEt) is traditionally used when starting from diethyl pimelate to avoid transesterification.[8] Sodium hydride (NaH), a non-nucleophilic base, is also an excellent choice and is often used in aprotic solvents like THF or toluene.[9][15] For substrates with sensitive functional groups, a bulky, non-nucleophilic base like potassium tert-butoxide (KOtBu) can be advantageous.[3][9]

Q3: Why is an acidic workup necessary at the end of the reaction?

A3: The Dieckmann condensation is driven to completion by the deprotonation of the newly formed β-keto ester, which has a highly acidic α-proton (pKa ≈ 11).[1][16] This forms a stable enolate. The acidic workup is required to protonate this enolate and yield the final neutral β-keto ester product.[12][17]

Q4: How can I purify the crude ethyl 2-oxocyclohexanecarboxylate?

A4: The most common methods for purification are vacuum distillation and column chromatography.[4][18] Vacuum distillation is effective for separating the product from less volatile impurities, such as byproducts from intermolecular condensation. Column chromatography on silica (B1680970) gel, typically using a solvent system like ethyl acetate (B1210297) in hexanes, can provide very high purity by separating the product from unreacted starting materials and other closely related impurities.[4][5]

Q5: Can this reaction be used to make rings of other sizes?

A5: The Dieckmann condensation is most effective for the formation of stable five- and six-membered rings.[8][10] The formation of three- or four-membered rings is generally not feasible due to high ring strain.[12] While seven- and eight-membered rings can be formed, yields are often lower as intermolecular side reactions become more competitive.[3]

Data Presentation

Table 1: Comparison of Reaction Conditions for Ethyl 2-Oxocyclohexanecarboxylate Synthesis

Parameter	Method 1: Cyclohexanone & Diethyl Carbonate	Method 2: Dieckmann Condensation
Starting Materials	Cyclohexanone, Diethyl Carbonate	Diethyl Pimelate
Base	Sodium Hydride (NaH)	Sodium Ethoxide (NaOEt) or Sodium Hydride (NaH)
Solvent	Tetrahydrofuran (B95107) (THF)	Toluene or Ethanol
Temperature	Reflux	Reflux
Typical Yield	~80%[13][14]	>80%[19]
Key Advantages	Readily available starting materials.	Classic, high-yielding cyclization.
Potential Issues	Requires careful handling of NaH.	Potential for transesterification if base doesn't match ester.

Experimental Protocols

Protocol 1: Synthesis via Cyclohexanone and Diethyl Carbonate [13][14]

• Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add sodium hydride (60% dispersion in mineral oil, 1.6 mol).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF, 150 mL) and diethyl carbonate (1.2 mol).

• Initial Reflux: Heat the mixture to reflux for 1 hour under a nitrogen atmosphere.

• Substrate Addition: Prepare a solution of cyclohexanone (0.48 mol) in anhydrous THF (50 mL). Add this solution dropwise to the refluxing mixture over approximately 30 minutes.

• Reaction: Continue to reflux the mixture for an additional 1.5 hours. Monitor the reaction by TLC.

• Workup: Cool the reaction mixture in an ice bath. Carefully quench the reaction by slowly adding 3N hydrochloric acid until the mixture is acidic.

• Extraction: Transfer the mixture to a separatory funnel, pour it into brine, and extract with dichloromethane (B109758) (3 x 75 mL).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude brown oil by vacuum distillation to obtain pure ethyl 2-oxocyclohexanecarboxylate.

Visualizations

Caption: The main reaction pathway for Dieckmann condensation.

Caption: Formation of an intermolecular condensation byproduct.

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pharmacyfreak.com [pharmacyfreak.com]
• 9. benchchem.com [benchchem.com]
• 10. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 11. 23.9 Intramolecular Claisen Condensations: The Dieckmann Cyclization - Organic Chemistry | OpenStax [openstax.org]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]
• 13. Page loading... [guidechem.com]
• 14. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 15. Diesters Compound Intramolecular Condensation and Its Applications [ijraset.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. m.youtube.com [m.youtube.com]
• 18. benchchem.com [benchchem.com]
• 19. grokipedia.com [grokipedia.com]

how to avoid hydrolysis during the Dieckmann condensation.

Welcome to the technical support center for the Dieckmann Condensation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their Dieckmann condensation reactions, with a specific focus on preventing unwanted hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the Dieckmann Condensation and what is its primary application?

The Dieckmann condensation is an intramolecular chemical reaction where a diester reacts in the presence of a base to form a β-keto ester.[1][2] This reaction is a powerful tool in organic synthesis for creating 5- and 6-membered rings, which are common structural motifs in natural products and pharmaceutical compounds.[3][4]

Q2: What is hydrolysis in the context of the Dieckmann Condensation and why is it a problem?

Hydrolysis is a common side reaction during the Dieckmann condensation where the ester functional groups of the starting material or the β-keto ester product react with water. This reaction cleaves the ester bond, leading to the formation of carboxylic acids or their corresponding carboxylates.[5][6] This is problematic as it consumes the starting material and reduces the overall yield of the desired cyclic β-keto ester.

Q3: What are the main causes of hydrolysis during the Dieckmann Condensation?

The primary causes of hydrolysis during a Dieckmann condensation are:

• Presence of water: This can be introduced through wet solvents, reagents, or glassware.[5]

• Use of hydroxide-containing bases: Bases like sodium hydroxide (B78521) or potassium hydroxide will directly promote ester hydrolysis.[6]

• Partially hydrolyzed alkoxide bases: Commercially available alkoxide bases can absorb moisture over time and contain hydroxides.[5][6]

Troubleshooting Guide: How to Avoid Hydrolysis

This guide provides specific troubleshooting advice to minimize hydrolysis and improve the yield of your Dieckmann condensation.

Issue: Low yield of the desired β-keto ester with significant amounts of dicarboxylic acid or mono-acid byproducts.

This is a strong indication that hydrolysis is occurring. Here are the steps to troubleshoot and prevent this issue:

1. Ensure Rigorously Anhydrous Reaction Conditions:

Water is the primary culprit for hydrolysis. It is crucial to eliminate all sources of moisture from your reaction setup.

• Glassware: Oven-dry all glassware (at least 120 °C for several hours) and allow it to cool in a desiccator before use.

• Solvents: Use freshly distilled, anhydrous solvents. Solvents like tetrahydrofuran (B95107) (THF) and toluene (B28343) should be dried over appropriate drying agents (e.g., sodium/benzophenone ketyl for THF, calcium hydride for toluene).

• Reagents: Ensure all reagents, especially the diester starting material, are dry. If necessary, dry the diester over a suitable drying agent like anhydrous magnesium sulfate (B86663) or calcium chloride and filter before use.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

2. Select the Appropriate Base:

The choice of base is critical in preventing hydrolysis.

• Avoid Hydroxide Bases: Never use strong hydroxide bases like NaOH or KOH, as they will readily hydrolyze the ester.[6]

• Use High-Purity, Anhydrous Alkoxide Bases: If using an alkoxide base (e.g., sodium ethoxide, potassium tert-butoxide), ensure it is of high purity and anhydrous.[5] For sensitive substrates, it is best to prepare the alkoxide solution fresh. For instance, sodium ethoxide can be prepared by carefully reacting sodium metal with anhydrous ethanol (B145695).[5]

• Consider Non-Alkoxide Bases: Non-alkoxide bases are an excellent choice to completely avoid the risk of hydrolysis from the base itself. Common examples include:

  • Sodium Hydride (NaH): A strong, non-nucleophilic base that is highly effective in aprotic solvents like THF or toluene.[5][7]

  • Lithium Diisopropylamide (LDA): A strong, non-nucleophilic, and sterically hindered base that is also used in aprotic solvents.[3]

3. Match Alkoxide Base to the Ester:

To prevent another common side reaction, transesterification, the alkoxide of the base should match the alkoxy group of the diester. For example, use sodium ethoxide with a diethyl ester.[5] Alternatively, using a non-alkoxide base like sodium hydride eliminates the possibility of transesterification.[5]

Data Presentation

The choice of base and solvent system significantly impacts the yield of the Dieckmann condensation. The following table summarizes typical yields for the cyclization of diethyl pimelate (B1236862) under different conditions, highlighting the effectiveness of using non-alkoxide bases in anhydrous aprotic solvents to minimize side reactions like hydrolysis.

Base	Solvent	Temperature	Typical Yield	Potential Side Reactions to Monitor
Sodium Ethoxide (NaOEt)	Ethanol	Reflux	Good	Hydrolysis (if wet), Transesterification (if base doesn't match)[5]
Sodium Hydride (NaH)	THF / Toluene	Reflux	Excellent	None (if anhydrous); handle NaH with care[5]
Potassium tert-Butoxide (t-BuOK)	THF / Toluene	25 °C to Reflux	Very Good	Hydrolysis (if base/solvent is not anhydrous)[5]
Dimsyl Ion	DMSO	Room Temp	High	-

Note: Yields are dependent on the specific substrate and reaction conditions. A comparative study has shown that using dimsyl ion in DMSO can lead to significantly higher reaction rates and yields.[8]

Experimental Protocols

Protocol 1: Dieckmann Condensation using Sodium Hydride (to minimize hydrolysis)

This protocol describes a general procedure for the Dieckmann condensation of a diester using sodium hydride in an anhydrous aprotic solvent.

Materials:

• Diester

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF) or toluene

• Anhydrous ethanol (a few drops, optional initiator)

• Three-neck round-bottom flask, dropping funnel, reflux condenser, and nitrogen/argon inlet

• Magnetic stirrer and heating mantle

• Ice bath

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution for quenching

• Diethyl ether or ethyl acetate (B1210297) for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Preparation: In an oven-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), suspend sodium hydride (1.1 equivalents) in anhydrous THF.

• Addition of Diester: Prepare a solution of the diester (1.0 equivalent) in anhydrous THF in a dropping funnel. Add this solution dropwise to the stirred NaH suspension at 0 °C (ice bath). If the reaction is sluggish, a few drops of anhydrous ethanol can be added to initiate the reaction.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the evolution of hydrogen gas ceases and analysis (e.g., TLC or GC-MS) shows consumption of the starting material.

• Work-up: Cool the reaction mixture in an ice bath. CAUTION: Quenching unreacted NaH is highly exothermic and produces flammable hydrogen gas. Slowly and carefully add saturated aqueous NH₄Cl solution to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by flash column chromatography.[5][9]

Mandatory Visualizations

Reaction Pathways Diagram

Caption: Competing pathways in the Dieckmann condensation.

Experimental Workflow for Avoiding Hydrolysis

Caption: Workflow for a Dieckmann condensation under anhydrous conditions.

References

• 1. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. grokipedia.com [grokipedia.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Dieckmann Condensation | NROChemistry [nrochemistry.com]

preventing polymerization in the synthesis of ethyl 2-oxocyclohexanecarboxylate.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 2-oxocyclohexanecarboxylate. The primary focus is on preventing the common side reaction of polymerization during the Dieckmann condensation of diethyl adipate (B1204190).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of ethyl 2-oxocyclohexanecarboxylate.

Q1: My reaction mixture solidified or became an unmanageable sludge. What is the likely cause and how can it be resolved?

A: The solidification of the reaction mixture is a strong indication of significant intermolecular condensation, leading to the formation of polymeric byproducts. This occurs when molecules of diethyl adipate react with each other rather than undergoing the desired intramolecular cyclization. To mitigate this, it is crucial to employ high-dilution conditions, which favor the formation of the cyclic product.[1]

Q2: I am observing a low yield of ethyl 2-oxocyclohexanecarboxylate and a significant amount of a high-molecular-weight, viscous residue. How can I improve my yield?

A: Low yields accompanied by a viscous residue are also symptomatic of competing polymerization. To enhance the yield of the desired product, consider the following strategies:

• High-Dilution Conditions: Performing the reaction at a lower concentration of the diethyl adipate starting material will favor the intramolecular Dieckmann condensation over intermolecular polymerization.[1]

• Choice of Base and Solvent: The selection of an appropriate base and solvent system is critical. A non-nucleophilic, sterically hindered base in an aprotic solvent is often preferred to minimize side reactions.

• Slow Addition: The slow, dropwise addition of the diester to the base solution can help maintain a low concentration of the reactive species at any given time, thereby promoting intramolecular cyclization.

Q3: My reaction is complete, but I am isolating pimelic acid or its monoester after workup. What is causing this hydrolysis and how can I prevent it?

A: The presence of pimelic acid or its monoester indicates that hydrolysis of the ester groups has occurred. This is typically caused by the presence of water in the reaction mixture. To prevent hydrolysis, ensure that all glassware is thoroughly dried, use anhydrous solvents, and employ a high-purity, anhydrous base. Using a non-alkoxide base like sodium hydride (NaH) in an aprotic solvent such as tetrahydrofuran (B95107) (THF) can also help to avoid this issue.[1]

Q4: How can I avoid transesterification during the synthesis?

A: Transesterification can occur if the alkoxide base used does not match the alkoxy group of the ester. For the synthesis of ethyl 2-oxocyclohexanecarboxylate from diethyl adipate, it is essential to use an ethoxide base (e.g., sodium ethoxide) if the reaction is performed in ethanol (B145695). Alternatively, using a non-alkoxide base like sodium hydride in an aprotic solvent will eliminate the possibility of transesterification.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of polymerization in the synthesis of ethyl 2-oxocyclohexanecarboxylate?

A: The primary cause of polymerization is an intermolecular Claisen condensation reaction occurring between two molecules of diethyl adipate. This competes with the desired intramolecular Dieckmann condensation that leads to the formation of the cyclic product, ethyl 2-oxocyclohexanecarboxylate.[1]

Q2: What are the recommended best practices to minimize polymerization?

A: To minimize polymerization and favor the formation of ethyl 2-oxocyclohexanecarboxylate, the following best practices are recommended:

• High-Dilution Technique: Carry out the reaction under high-dilution conditions to reduce the probability of intermolecular reactions.[1]

• Appropriate Base Selection: Utilize a strong, non-nucleophilic base. Sodium hydride is a common and effective choice.

• Anhydrous Conditions: Ensure all reagents and solvents are free of water to prevent hydrolysis and other side reactions.[1]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the deactivation of the base by moisture and air.

Data Presentation

Table 1: Comparison of Different Bases on the Yield of Ethyl 2-oxocyclohexanecarboxylate in a Solvent-Free Dieckmann Condensation

Base	Yield of Ethyl 2-oxocyclohexanecarboxylate (%)
Potassium tert-butoxide (ButOK)	82
Sodium tert-butoxide (ButONa)	74
Potassium ethoxide (EtOK)	68
Sodium ethoxide (EtONa)	63

Data sourced from a study by Toda et al. on the solvent-free Dieckmann condensation of diethyl adipate.

Experimental Protocols

Protocol 1: Standard Synthesis of Ethyl 2-Oxocyclohexanecarboxylate using Sodium Hydride

This protocol describes a standard procedure for the synthesis of ethyl 2-oxocyclohexanecarboxylate with a reported yield of approximately 80%.[2][3]

Materials:

• Diethyl carbonate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Cyclohexanone (B45756)

• Anhydrous tetrahydrofuran (THF)

• 3N Hydrochloric acid (HCl)

• Brine (saturated aqueous sodium chloride solution)

• Dichloromethane (B109758) (DCM)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Procedure:

• To a flame-dried 1000 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add diethyl carbonate (146 mL, 1.2 mol) and 150 mL of anhydrous THF.

• Under an inert atmosphere (e.g., nitrogen), carefully add sodium hydride (63 g of 60% dispersion, 1.6 mol) to the stirred mixture.

• Heat the mixture to reflux and maintain for 1 hour.

• Prepare a solution of cyclohexanone (50 mL, 0.48 mol) in 50 mL of anhydrous THF and add it dropwise to the reaction mixture over approximately 30 minutes.

• Continue to reflux the mixture for an additional 1.5 hours.

• Cool the reaction mixture to room temperature.

• Carefully quench the reaction by the slow addition of 3N HCl until the mixture is acidic.

• Pour the mixture into a separatory funnel containing brine.

• Extract the aqueous layer three times with dichloromethane (75 mL each).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: High-Dilution Synthesis of Ethyl 2-Oxocyclohexanecarboxylate to Minimize Polymerization

This protocol is adapted for the synthesis of ethyl 2-oxocyclohexanecarboxylate and employs high-dilution principles to favor intramolecular cyclization.

Materials:

• Diethyl adipate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• 3N Hydrochloric acid (HCl)

• Diethyl ether

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Set up a flame-dried three-necked flask with a reflux condenser, a magnetic stirrer, and two syringe pumps.

• To the flask, add a portion of the total anhydrous THF to be used as the solvent.

• Under an inert atmosphere, add sodium hydride (1.1 equivalents) to the THF.

• In separate syringes for the pumps, prepare a solution of diethyl adipate (1.0 equivalent) in anhydrous THF and a solution of a catalytic amount of ethanol in anhydrous THF (to initiate the reaction).

• Begin stirring the sodium hydride suspension and heat to reflux.

• Simultaneously, add the diethyl adipate solution and the ethanol solution dropwise to the refluxing suspension over a period of 4-6 hours using the syringe pumps. The slow and simultaneous addition maintains a high-dilution environment.

• After the addition is complete, continue to reflux for an additional 2-4 hours, or until hydrogen evolution ceases.

• Cool the reaction mixture in an ice bath.

• Slowly and carefully add cold dilute hydrochloric acid to neutralize the excess base and protonate the enolate product until the solution is acidic (pH ~2-3).

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation.

Visualizations

Caption: Desired intramolecular Dieckmann condensation pathway.

Caption: Competing intramolecular vs. intermolecular reactions.

Caption: A logical workflow for troubleshooting polymerization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]

Technical Support Center: Scaling Up Ethyl 2-Oxocyclohexanecarboxylate Production

This technical support center is designed for researchers, scientists, and drug development professionals to address the challenges encountered when scaling up the production of ethyl 2-oxocyclohexanecarboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for ethyl 2-oxocyclohexanecarboxylate suitable for scale-up?

A1: The two main industrial synthesis routes are:

• Dieckmann Condensation: This is an intramolecular Claisen condensation of a diester, such as diethyl pimelate. It is a base-catalyzed reaction that forms the desired cyclic β-keto ester.[1][2][3] This method is effective for creating 5- or 6-membered rings.[1][2]

• Acylation of Cyclohexanone (B45756): This involves the reaction of cyclohexanone with a source of the ethoxycarbonyl group, such as diethyl carbonate, in the presence of a strong base like sodium hydride or sodium ethoxide.[4][5][6]

Q2: What are the critical parameters to control during the scale-up of the Dieckmann condensation?

A2: Key parameters for successful scale-up include:

• Base Quality: The base used (e.g., sodium ethoxide) must be anhydrous, as moisture will consume the base and hinder the reaction.[7]

• Temperature Control: The reaction can be exothermic, and maintaining the optimal temperature is crucial to prevent side reactions and ensure consistent product quality.

• Reaction Monitoring: Close monitoring using methods like Gas Chromatography (GC) or Thin Layer Chromatography (TLC) is necessary to ensure the reaction goes to completion.[7]

• Mixing: Efficient mixing is required to maintain homogeneity, especially in large reactors, to avoid localized high concentrations of reactants or "hot spots".[8]

Q3: What challenges are associated with the acylation of cyclohexanone at a larger scale?

A3: Scaling up the acylation of cyclohexanone presents several challenges:

• Handling of Sodium Hydride: Sodium hydride is often used as the base and is highly reactive and pyrophoric, requiring careful handling and an inert atmosphere, especially on a large scale.

• Hydrogen Gas Evolution: The reaction of sodium hydride with any protic species evolves hydrogen gas, which needs to be safely managed in a scaled-up process.

• Viscosity: The reaction mixture can become viscous, making efficient stirring and heat transfer difficult in large reactors.

Troubleshooting Guides

Low Yield

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor the reaction progress closely using GC or TLC to ensure it has reached completion.[7]- Consider increasing the reaction time or temperature if the reaction has stalled.- A stronger base might be necessary to drive the reaction to completion.[7]
Moisture Contamination	- Ensure all solvents and reagents are thoroughly dried. Use anhydrous solvents.- The base (e.g., sodium ethoxide) should be freshly prepared or properly stored to prevent moisture absorption.[7]
Inefficient Mixing	- On a larger scale, ensure the stirring mechanism is robust enough to handle the reaction volume and any changes in viscosity.[8]- Baffles in the reactor can improve mixing efficiency.
Improper Work-up	- During acidic work-up, ensure the pH is sufficiently acidic to protonate the enolate salt of the product. If the product remains as the salt, it will be lost in the aqueous layer.[7]

Product Purity Issues

Potential Cause	Troubleshooting Steps
Side Reactions	- Over-alkylation or other side reactions can occur if the reaction temperature is too high. Maintain strict temperature control.[8]- Slow, controlled addition of reagents can minimize the formation of byproducts.
Incomplete Removal of Starting Materials	- Optimize the purification process (e.g., vacuum distillation) to effectively separate the product from unreacted starting materials.[9]- Ensure the reaction has gone to completion before work-up.
Contamination from Base	- Ensure the base is fully neutralized and removed during the work-up and washing steps.

Quantitative Data Summary

Synthesis Method	Base	Solvent	Reaction Conditions	Yield	Reference
Acylation of Cyclohexanone	Sodium Hydride (60%)	Tetrahydrofuran (THF)	Reflux for a total of 2.5 hours.	80%	[4][5]
Dieckmann Condensation (of Diethyl Pimelate)	Sodium Metal, Absolute Alcohol	Toluene	120-140 °C	Not specified	[10]

Experimental Protocols

Protocol 1: Acylation of Cyclohexanone with Diethyl Carbonate and Sodium Hydride

Materials:

• Cyclohexanone

• Diethyl carbonate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• 3N Hydrochloric acid

• Brine (saturated sodium chloride solution)

• Dichloromethane (B109758) (DCM)

• Anhydrous magnesium sulfate

Procedure:

• Charge a suitable reactor with diethyl carbonate and anhydrous THF.

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add the sodium hydride to the mixture while stirring.

• Heat the mixture to reflux for approximately 1 hour.

• Prepare a solution of cyclohexanone in anhydrous THF.

• Slowly add the cyclohexanone solution to the refluxing mixture over a period of about 30 minutes.

• Continue to reflux the reaction mixture for an additional 1.5 hours.[5]

• After cooling the reaction mixture, carefully quench it by adding 3N hydrochloric acid until the mixture is acidic.

• Transfer the mixture to a separatory funnel and wash with brine.

• Extract the aqueous layer with dichloromethane (3 times).[5]

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[5]

• Purify the crude ethyl 2-oxocyclohexanecarboxylate by vacuum distillation.[9]

Visualizations

Caption: A step-by-step workflow for the synthesis of ethyl 2-oxocyclohexanecarboxylate.

Caption: A decision tree for troubleshooting low product yield during synthesis.

References

• 1. Dieckmann Condensation [organic-chemistry.org]
• 2. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 3. chemistnotes.com [chemistnotes.com]
• 4. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. organic chemistry - How would I synthesize ethyl 2‐oxocyclohexane‐1‐carboxylate from cyclohexanone? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. CAS No.1655-07-8,Ethyl 2-oxocyclohexanecarboxylate Suppliers,MSDS download [lookchem.com]

Technical Support Center: Solvent-Free Dieckmann Condensation of Diethyl Pimelate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals conducting the solvent-free Dieckmann condensation of diethyl pimelate (B1236862) to synthesize 2-ethoxycarbonylcyclohexanone.

Troubleshooting Guide

This guide addresses common issues encountered during the solvent-free Dieckmann condensation of diethyl pimelate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of 2-Ethoxycarbonylcyclohexanone	1. Insufficient Base: The Dieckmann condensation is an equilibrium reaction. A full equivalent of a strong base is required to deprotonate the resulting β-keto ester, which drives the reaction to completion. 2. Inactive Base: The base may have been deactivated by moisture or prolonged storage. 3. Inadequate Reaction Time or Temperature: The reaction may not have reached completion.	1. Use at least one stoichiometric equivalent of a strong, anhydrous base. 2. Use a fresh batch of base. For instance, consider using freshly sublimed potassium tert-butoxide.[1] 3. Increase the reaction time or consider gentle heating to ensure the reaction goes to completion.
Formation of a White, Insoluble Precipitate	This is often the sodium or potassium salt of the enolized β-keto ester product, which is expected.	This precipitate should dissolve during the acidic workup.
Isolation of Pimelic Acid or its Monoester	Hydrolysis: The presence of water in the reaction mixture can lead to the hydrolysis of the ester functional groups.[1] This can be caused by using a wet starting material, a hydroxide-containing base, or a base that has partially hydrolyzed.[1]	Ensure all glassware is thoroughly oven-dried before use. Use an anhydrous grade of diethyl pimelate and a high-purity, anhydrous base.
Formation of Polymeric or High Molecular Weight Byproducts	Intermolecular Condensation: Instead of the desired intramolecular reaction, diethyl pimelate molecules can react with each other, leading to polymers.[1]	While high dilution is a common strategy to favor intramolecular reactions, this is not applicable in a solvent-free setting. Ensure efficient mixing of the solid reactants to promote intramolecular cyclization.
Product Decomposes During Workup	The β-keto ester product can be unstable under harsh acidic or basic conditions, particularly at elevated temperatures, which can lead to ring-opening and decarboxylation.[1]	Perform the acidic workup at low temperatures, for example, in an ice bath (0 °C).[1]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Dieckmann condensation?

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a cyclic β-keto ester.[2] The reaction is base-catalyzed and proceeds through the following steps:

• Deprotonation of the α-carbon of one of the ester groups by a strong base to form an enolate.

• The enolate then acts as a nucleophile and attacks the carbonyl carbon of the other ester group in the same molecule, forming a cyclic tetrahedral intermediate.

• This intermediate collapses, eliminating an alkoxide ion to form the cyclic β-keto ester.

• The resulting β-keto ester is more acidic than the starting ester and is deprotonated by the alkoxide, driving the reaction to completion.

• An acidic workup is required to protonate the enolate and yield the final product.

Q2: Why is a solvent-free approach beneficial for the Dieckmann condensation?

A solvent-free approach offers several advantages, including being more environmentally friendly ("green chemistry"), potentially more economical, and simplifying the workup procedure as there is no need to remove a solvent.[3] The reaction can proceed efficiently under these conditions, and the product can sometimes be isolated directly by distillation.[3]

Q3: What bases are suitable for the solvent-free Dieckmann condensation of diethyl pimelate?

Strong, non-nucleophilic bases are typically used. For the solvent-free reaction, powdered potassium tert-butoxide (t-BuOK) and sodium ethoxide (NaOEt) have been shown to be effective. Sodium hydride (NaH) is also a common base for Dieckmann condensations in the presence of a solvent.[1]

Q4: How can I avoid transesterification as a side reaction?

Transesterification can occur if the alkoxide base does not match the alkoxy group of the ester. For diethyl pimelate, using an ethoxide base like sodium ethoxide will prevent this issue, as any transesterification will result in the same starting material.[1] Using a non-alkoxide base like sodium hydride also eliminates the possibility of transesterification.[1]

Q5: How is the product, 2-ethoxycarbonylcyclohexanone, typically purified after the reaction?

After the workup, the crude product is often purified by vacuum distillation.[1] This method is suitable for separating the desired product from less volatile impurities.

Quantitative Data

The following table summarizes the reported yields for the Dieckmann condensation of diethyl pimelate under different conditions.

Base	Solvent	Temperature	Yield of 2-Ethoxycarbonylcyclohexanone	Reference
Potassium tert-butoxide (t-BuOK)	None (Solvent-free)	Room Temperature	Good	Benchchem
Sodium Ethoxide (NaOEt)	Ethanol	Reflux	Good	Benchchem
Sodium Hydride (NaH)	THF / Toluene	Reflux	Excellent	Benchchem

Experimental Protocols

Detailed Protocol for Solvent-Free Dieckmann Condensation of Diethyl Pimelate

This protocol is based on established solvent-free procedures and general best practices for the Dieckmann condensation.

Materials:

• Diethyl pimelate

• Powdered potassium tert-butoxide (t-BuOK)

• Mortar and pestle

• Round-bottom flask

• Desiccator

• p-Toluenesulfonic acid monohydrate (for neutralization)

• Apparatus for vacuum distillation

Procedure:

• Reaction Setup: In a clean, dry mortar, add diethyl pimelate and powdered potassium tert-butoxide (1.1 equivalents).

• Mixing: Thoroughly grind the mixture with a pestle for approximately 10 minutes at room temperature. The mixture will likely solidify.

• Reaction: Transfer the solidified mixture to a round-bottom flask and place it in a desiccator for at least one hour to allow the reaction to go to completion and for the byproduct, tert-butanol, to evaporate.

• Neutralization: After the reaction is complete, carefully add p-toluenesulfonic acid monohydrate to the reaction mixture to neutralize the excess base.

• Purification: The crude product, 2-ethoxycarbonylcyclohexanone, can then be purified directly from the reaction mixture by vacuum distillation.

Purification by Vacuum Distillation

Procedure:

• Setup: Assemble a vacuum distillation apparatus, ensuring all glassware is dry and joints are properly sealed. A short-path distillation head is suitable for this purpose.

• Vacuum Application: Connect the apparatus to a vacuum pump and gradually apply the vacuum.

• Heating: Once a stable vacuum is achieved, begin to heat the distillation flask gently using a heating mantle.

• Collection: Collect the fraction that distills at the appropriate boiling point for 2-ethoxycarbonylcyclohexanone under the recorded pressure.

• Cooling and Venting: After the distillation is complete, allow the apparatus to cool to room temperature before carefully and slowly venting the system to atmospheric pressure.

Visualizations

Reaction Mechanism```dot

Caption: Workflow for Solvent-Free Dieckmann Condensation.

References

• 1. benchchem.com [benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Solvent-free Dieckmann condensation reactions of diethyl adipate and pimelate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

how to minimize retro-Dieckmann reaction products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the formation of retro-Dieckmann reaction products and optimize their Dieckmann condensation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the retro-Dieckmann reaction and why does it occur?

The retro-Dieckmann reaction is the reverse of the Dieckmann condensation, leading to the cleavage of the cyclic β-keto ester product back to the starting diester. This reaction is thermodynamically driven and can become a significant side reaction under certain conditions. The primary driving force for the forward Dieckmann condensation is the deprotonation of the acidic α-hydrogen of the β-keto ester product by the base, which shifts the equilibrium towards the cyclized product.[1][2][3] If this deprotonation is not efficient or if the product is unstable under the reaction conditions, the retro-Dieckmann reaction can predominate.

Q2: What are the key factors that promote the retro-Dieckmann reaction?

Several factors can favor the unwanted retro-Dieckmann reaction:

• Sub-stoichiometric amounts of base: Insufficient base will not be able to fully deprotonate the β-keto ester product, leaving it susceptible to cleavage.

• Weak bases: Bases that are not strong enough to irreversibly deprotonate the product will result in an equilibrium that can favor the starting materials.

• Protic solvents: Solvents like ethanol (B145695) can participate in proton exchange and may not favor the stabilization of the enolate intermediate.

• High reaction temperatures: Higher temperatures can provide the energy needed to overcome the activation barrier for the retro-Dieckmann reaction.

• Presence of water or alcohols: These can lead to hydrolysis or transesterification of the ester, and also protonate the enolate, pushing the equilibrium backward.

• Substrate structure: Diesters that would form highly strained rings (e.g., rings smaller than five members or larger than seven members) are more prone to the retro-reaction.[4] Also, the absence of an enolizable proton between the carbonyls in the product makes it susceptible to cleavage.[5][6]

• Prolonged reaction times: Extended exposure to basic conditions can increase the likelihood of product degradation via the retro-Dieckmann pathway.

Q3: How can I minimize the formation of retro-Dieckmann products during my experiment?

Minimizing the retro-Dieckmann reaction involves careful control of reaction conditions:

• Use a strong, non-nucleophilic base: Sodium hydride (NaH), lithium diisopropylamide (LDA), or potassium bis(trimethylsilyl)amide (KHMDS) are excellent choices.[7]

• Use a stoichiometric amount of base: At least one full equivalent of base is necessary to drive the equilibrium towards the product by ensuring complete deprotonation of the β-keto ester.

• Work under strictly anhydrous conditions: Use dry solvents and glassware to prevent hydrolysis of the ester and protonation of the enolate.

• Choose an appropriate aprotic solvent: Tetrahydrofuran (THF) and toluene (B28343) are commonly used and are good choices for reactions with strong bases like NaH or LDA.[7]

• Control the reaction temperature: Running the reaction at lower temperatures can help to minimize the retro-Dieckmann reaction.

• Careful workup: Quench the reaction at low temperatures (e.g., 0 °C) with a mild acid to neutralize the base and protonate the enolate product.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of desired product, starting material recovered	1. Insufficient base. 2. Base is not strong enough. 3. Reaction time is too short. 4. Reaction temperature is too low.	1. Use at least one stoichiometric equivalent of a strong base (e.g., NaH, LDA). 2. Switch to a stronger base. 3. Increase the reaction time and monitor by TLC. 4. Gradually increase the reaction temperature.
Significant amount of retro-Dieckmann product observed	1. High reaction temperature. 2. Prolonged reaction time. 3. Inappropriate workup procedure. 4. Presence of moisture. 5. Substrate forms a strained ring.	1. Lower the reaction temperature. 2. Optimize the reaction time to maximize product formation without significant degradation. 3. Quench the reaction at 0 °C or below with a pre-cooled acidic solution. 4. Ensure all reagents and glassware are thoroughly dried. 5. Consider alternative synthetic routes for strained ring systems.
Formation of polymeric or intermolecular condensation products	1. Reaction is too concentrated.	1. Perform the reaction under high-dilution conditions to favor the intramolecular cyclization.
Hydrolysis of the ester groups	1. Presence of water in the reaction mixture. 2. Use of hydroxide (B78521) bases.	1. Use anhydrous solvents and reagents. 2. Avoid hydroxide bases; use alkoxides or non-nucleophilic bases like NaH.

Data Presentation

The following table summarizes the impact of different bases on the yield of the Dieckmann condensation of diethyl adipate (B1204190). While specific quantitative data for the retro-Dieckmann product is scarce in the literature, higher yields of the desired product generally indicate a lower prevalence of side reactions, including the retro-Dieckmann reaction.

Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield of Cyclized Product (%)	Reference
Sodium Hydride (NaH)	Toluene/Methanol (B129727)	Reflux	20	75	[8]
Sodium Ethoxide (NaOEt)	Ethanol	Reflux	-	Good	[5]
Potassium tert-butoxide (KOtBu)	Toluene	-	-	High	[7]
Lithium diisopropylamide (LDA)	THF	-78 to RT	-	High	[7]

Experimental Protocols

Protocol 1: Dieckmann Condensation of Diethyl Adipate using Sodium Hydride

This protocol describes a general procedure for the Dieckmann condensation using sodium hydride as the base.

Materials:

• Diethyl adipate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous toluene

• Anhydrous methanol

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask, condenser, magnetic stirrer, and other standard glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation: Set up a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a gas inlet for an inert atmosphere.

• Addition of Sodium Hydride: Under a stream of argon, add sodium hydride (1.1 equivalents) to the flask.

• Addition of Solvent and Substrate: Add anhydrous toluene to the flask, followed by the dropwise addition of a solution of diethyl adipate (1.0 equivalent) in anhydrous toluene.

• Initiation: Carefully add a small amount of anhydrous methanol to initiate the reaction. Hydrogen gas will evolve.

• Reaction: Stir the mixture at room temperature for 30 minutes, and then heat to reflux for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Workup: a. Cool the reaction mixture to 0 °C in an ice bath. b. Slowly and carefully quench the reaction by adding pre-cooled saturated aqueous ammonium chloride solution. c. Separate the organic layer and extract the aqueous layer with dichloromethane. d. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by vacuum distillation or column chromatography.

Visualizations

Dieckmann Condensation and Retro-Dieckmann Equilibrium

Caption: Equilibrium between the Dieckmann condensation and the retro-Dieckmann reaction.

Troubleshooting Workflow for Low Yield in Dieckmann Condensation

Caption: A logical workflow for troubleshooting low yields in Dieckmann condensation reactions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 3. google.com [google.com]
• 4. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 5. Dieckmann Condensation [organic-chemistry.org]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. Simple Microwave-Assisted Claisen and Dieckmann Condensation Experiments for the Undergraduate Organic Chemistry Laboratory | CoLab [colab.ws]
• 8. Dieckmann Condensation | NROChemistry [nrochemistry.com]

Technical Support Center: Synthesis of Ethyl 2-Oxocyclohexanecarboxylate

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of ethyl 2-oxocyclohexanecarboxylate.

Troubleshooting Guide

Issue: Low or No Product Yield

Potential Cause	Recommended Solution
Incomplete Reaction	The Dieckmann condensation is an equilibrium reaction. Ensure sufficient reaction time and appropriate temperature to drive the reaction forward. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Presence of Water	The reaction is sensitive to moisture, which can quench the base (e.g., sodium ethoxide, sodium hydride) and hydrolyze the ester. Ensure all glassware is oven-dried, and use anhydrous solvents and reagents.
Improper Base Selection or Handling	Use a strong base like sodium ethoxide or sodium hydride. If using sodium hydride, ensure it is fresh and properly dispersed. For sodium ethoxide, it can be prepared in situ from sodium metal and anhydrous ethanol (B145695).
Reverse Claisen Condensation	The work-up procedure is critical. The cyclic β-keto ester product is acidic and will be deprotonated by the base. Acidification during workup is necessary to protonate the enolate and isolate the product. Without this step, the ring can reopen.[1][2][3]

Issue: Formation of Side Products

Potential Cause	Recommended Solution
Intermolecular Condensation	If the reaction concentration is too high, intermolecular Claisen condensation between two diester molecules can compete with the desired intramolecular Dieckmann condensation. Running the reaction under high dilution conditions can favor the formation of the cyclic product.
Hydrolysis of Ester	If water is present, the ester can be hydrolyzed to the corresponding carboxylic acid, especially under basic conditions. Ensure anhydrous conditions are maintained throughout the experiment.
Acetal (B89532) Formation	If using an alcohol as a solvent with a ketone starting material, acetal formation can occur. It is preferable to use a non-protic solvent like tetrahydrofuran (B95107) (THF) or toluene (B28343).[4]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing ethyl 2-oxocyclohexanecarboxylate?

The most common laboratory synthesis is the Dieckmann condensation of diethyl adipate (B1204190) using a strong base like sodium ethoxide.[3][4][5] An alternative method involves the reaction of cyclohexanone (B45756) with diethyl carbonate in the presence of a base like sodium hydride.[6][7]

Q2: Why are anhydrous conditions so critical for this reaction?

Anhydrous conditions are crucial for two main reasons. Firstly, the strong bases used (e.g., sodium ethoxide, sodium hydride) react vigorously with water, which would render them inactive. Secondly, the presence of water can lead to the hydrolysis of the ester functional groups in the starting material and the product.

Q3: My reaction mixture turned into a thick, difficult-to-stir slurry. What should I do?

This is often due to the precipitation of the sodium salt of the enolate product. This is a normal observation. You can add more anhydrous solvent to improve stirring, but be mindful of diluting the reaction too much, which could slow down the reaction rate.

Q4: How do I properly quench the reaction and work up the product?

After the reaction is complete, the mixture should be cooled and then carefully neutralized with a dilute acid, such as hydrochloric acid or acetic acid.[6][7][8] This step is crucial to protonate the enolate of the β-keto ester. Following neutralization, the product is typically extracted into an organic solvent (like dichloromethane (B109758) or ethyl acetate), washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), and the solvent is removed under reduced pressure.[6][7][9]

Q5: What is the best way to purify the final product?

The crude product, which is often a brown oil, is typically purified by vacuum distillation.[6][7][10] The boiling point of ethyl 2-oxocyclohexanecarboxylate is approximately 106-108 °C at 11-12 mmHg.[10][11]

Experimental Protocol: Dieckmann Condensation of Diethyl Adipate

This protocol is a generalized procedure based on common laboratory practices for the synthesis of ethyl 2-oxocyclohexanecarboxylate.

Materials:

• Diethyl adipate

• Sodium metal

• Anhydrous ethanol

• Toluene (anhydrous)

• Hydrochloric acid (dilute)

• Dichloromethane (or other suitable extraction solvent)

• Brine (saturated aqueous sodium chloride)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, add anhydrous ethanol. Carefully add small pieces of sodium metal to the ethanol to generate sodium ethoxide.

• Reaction Setup: Once all the sodium has reacted, add anhydrous toluene to the flask.

• Addition of Diethyl Adipate: Heat the mixture to reflux and add diethyl adipate dropwise from the dropping funnel over a period of about 30 minutes.

• Reflux: Continue to reflux the reaction mixture for several hours. The reaction progress can be monitored by TLC.

• Quenching: After the reaction is complete, cool the flask in an ice bath. Slowly and carefully add dilute hydrochloric acid to neutralize the mixture.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain pure ethyl 2-oxocyclohexanecarboxylate.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C₉H₁₄O₃	[11][12]
Molecular Weight	170.21 g/mol	[12][13]
Boiling Point	106 °C at 11 mmHg	[11]
Density	1.06 g/mL	[11]
Typical Yield	~80%	[6][7]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of ethyl 2-oxocyclohexanecarboxylate.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 3. Dieckmann Condensation [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. chemistnotes.com [chemistnotes.com]
• 6. Page loading... [guidechem.com]
• 7. Ethyl 2-oxocyclohexanecarboxylate synthesis - chemicalbook [chemicalbook.com]
• 8. organic chemistry - How would I synthesize ethyl 2‐oxocyclohexane‐1‐carboxylate from cyclohexanone? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. Concise and Practical Total Synthesis of (+)-Abscisic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. chemsynthesis.com [chemsynthesis.com]
• 12. Ethyl 2-oxocyclohexanecarboxylate | C9H14O3 | CID 95543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Ethyl 2-Oxocyclohexanecarboxylate | CAS No- 1655-07-8 | Simson Pharma Limited [simsonpharma.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of Ethyl 2-oxocyclohexanecarboxylate

For researchers, scientists, and drug development professionals, a comprehensive understanding of the structural features of organic molecules is crucial for predicting their reactivity and biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for elucidating the structure of molecules in solution. This guide provides a detailed comparison of the ¹H and ¹³C NMR analysis of ethyl 2-oxocyclohexanecarboxylate, with a focus on its keto-enol tautomerism, a phenomenon of significant chemical importance. To illustrate the principles of NMR analysis of β-keto esters, a comparison is drawn with the well-documented NMR data of ethyl acetoacetate.

Keto-Enol Tautomerism: A Fundamental Equilibrium

Ethyl 2-oxocyclohexanecarboxylate, like other β-keto esters, exists as a mixture of two tautomeric forms in solution: the keto form and the enol form. This equilibrium is a dynamic process involving the migration of a proton and the shifting of bonding electrons. The position of this equilibrium is influenced by factors such as the solvent, temperature, and the presence of substituents. NMR spectroscopy is a powerful tool for studying this equilibrium as it allows for the simultaneous observation and quantification of both tautomers, as the rate of interconversion is typically slow on the NMR timescale.

Comparative ¹H and ¹³C NMR Spectral Data

The following tables summarize the characteristic ¹H and ¹³C NMR chemical shifts for the keto and enol forms of ethyl 2-oxocyclohexanecarboxylate and, for comparative purposes, the more extensively studied ethyl acetoacetate. All data are presented for spectra acquired in deuterated chloroform (B151607) (CDCl₃), a common solvent for NMR analysis.

Table 1: ¹H NMR Spectral Data of Ethyl 2-oxocyclohexanecarboxylate (Keto-Enol Mixture in CDCl₃)

Assignment (Keto Form)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₃ (Ethyl)	~1.25	Triplet	~7.1
CH₂ (Ethyl)	~4.18	Quartet	~7.1
CH (Position 1)	~3.45	Triplet	~6.0
CH₂ (Cyclohexane)	~1.90 - 2.50	Multiplet
Assignment (Enol Form)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
OH (Enol)	~12.5	Singlet (broad)
CH₃ (Ethyl)	~1.30	Triplet	~7.1
CH₂ (Ethyl)	~4.20	Quartet	~7.1
CH₂ (Cyclohexane)	~1.60 - 2.40	Multiplet

Note: The signals for the enol form are of significantly lower intensity, consistent with the keto form being the major tautomer in CDCl₃.

Table 2: ¹³C NMR Spectral Data of Ethyl 2-oxocyclohexanecarboxylate (Keto-Enol Mixture in CDCl₃)

Assignment (Keto Form)	Chemical Shift (δ, ppm)
C=O (Ketone)	~205
C=O (Ester)	~171
CH (Position 1)	~57
O-CH₂ (Ethyl)	~61
CH₂ (Cyclohexane)	~24, 27, 32, 41
CH₃ (Ethyl)	~14
Assignment (Enol Form)	Chemical Shift (δ, ppm)
C-OH (Enol)	~175
C=C (Enol)	~98
C=O (Ester)	~172
O-CH₂ (Ethyl)	~60
CH₂ (Cyclohexane)	~18, 22, 26, 30
CH₃ (Ethyl)	~14

Table 3: Comparative ¹H and ¹³C NMR Data for Ethyl Acetoacetate (Keto-Enol Mixture in CDCl₃)

Tautomer	Nucleus	Assignment	Chemical Shift (δ, ppm)	Multiplicity
Keto	¹H	CH₃ (Keto)	~2.25	Singlet
CH₂ (α-position)	~3.45	Singlet
CH₂ (Ethyl)	~4.19	Quartet
CH₃ (Ethyl)	~1.28	Triplet
Enol	¹H	OH (Enol)	~12.1	Singlet (broad)
=CH (Vinyl)	~5.03	Singlet
CH₃ (Enol)	~1.98	Singlet
CH₂ (Ethyl)	~4.19	Quartet
CH₃ (Ethyl)	~1.28	Triplet
Keto	¹³C	C=O (Keto)	~201
C=O (Ester)	~167
CH₂ (α-position)	~50
O-CH₂ (Ethyl)	~61
CH₃ (Keto)	~30
CH₃ (Ethyl)	~14
Enol	¹³C	C-OH (Enol)	~177
=CH (Vinyl)	~90
C=O (Ester)	~172
O-CH₂ (Ethyl)	~60
CH₃ (Enol)	~20
CH₃ (Ethyl)	~14

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality and reproducible NMR data.

Sample Preparation:

• Weighing the Sample: Accurately weigh 10-20 mg of ethyl 2-oxocyclohexanecarboxylate for ¹H NMR analysis and 50-100 mg for ¹³C NMR analysis.

• Solvent Selection: Choose a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl₃), and add approximately 0.6-0.7 mL to the sample in a clean, dry NMR tube.

• Dissolution: Gently agitate the tube to ensure the sample is completely dissolved.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.

NMR Data Acquisition:

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Spectroscopy:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Set the number of scans (typically 8-16) to achieve an adequate signal-to-noise ratio.

  • The free induction decay (FID) is then Fourier transformed to obtain the spectrum.

• ¹³C NMR Spectroscopy:

  • Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon atom.

  • A greater number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Data Processing:

• Apply Fourier transformation to the acquired FID.

• Phase the spectrum to ensure all peaks are in the absorptive mode.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum to determine the relative ratio of the keto and enol tautomers.

Visualization of the NMR Analysis Workflow

The following diagrams illustrate the key concepts and workflows involved in the NMR analysis of ethyl 2-oxocyclohexanecarboxylate.

Caption: Keto-enol tautomerism of ethyl 2-oxocyclohexanecarboxylate.

Caption: Experimental workflow for NMR analysis.

comparing different synthetic routes to ethyl 2-oxocyclohexanecarboxylate.

For researchers, scientists, and professionals in drug development, the efficient synthesis of key chemical intermediates is paramount. Ethyl 2-oxocyclohexanecarboxylate is a valuable building block in the synthesis of a variety of more complex molecules. This guide provides a comparative analysis of two primary synthetic routes to this compound: the Dieckmann condensation of diethyl pimelate (B1236862) and the acylation of cyclohexanone (B45756).

Data Presentation

The following table summarizes the key quantitative data for the two synthetic methods, offering a clear comparison of their performance based on reported experimental data.

Parameter	Dieckmann Condensation of Diethyl Pimelate	Acylation of Cyclohexanone
Starting Materials	Diethyl pimelate	Cyclohexanone, Diethyl carbonate
Base/Reagent	Sodium ethoxide or Potassium tert-butoxide	Sodium hydride
Solvent	Ethanol (B145695), Toluene, or Solvent-free	Tetrahydrofuran (B95107) (THF)
Reaction Temperature	Room temperature to reflux	Reflux
Reaction Time	1 - 4 hours	~2.5 hours
Reported Yield	~69% (solvent-free with t-BuOK)	80%[1][2]
Purification Method	Vacuum distillation	Vacuum distillation[1]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Route 1: Dieckmann Condensation of Diethyl Pimelate

This intramolecular Claisen condensation cyclizes a 1,7-diester to form a six-membered β-keto ester.[3][4][5]

Protocol 1A: Classic Dieckmann Condensation using Sodium Ethoxide [1]

• Preparation of Sodium Ethoxide: In a three-neck round-bottom flask equipped with a reflux condenser and an addition funnel, carefully add clean sodium metal (1.05 eq.) to anhydrous ethanol under an inert atmosphere (e.g., N₂ or Ar). Allow the sodium to react completely.

• Reaction: Once all the sodium has dissolved and the solution has cooled to room temperature, begin adding diethyl pimelate (1.0 eq.) dropwise to the stirred sodium ethoxide solution.

• Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Cool the mixture in an ice bath. Slowly and carefully add cold dilute hydrochloric acid to neutralize the excess base and protonate the enolate product until the solution is acidic (pH ~2-3).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude ethyl 2-oxocyclohexanecarboxylate is then purified by vacuum distillation.[1]

Protocol 1B: Solvent-Free Dieckmann Condensation using Potassium tert-Butoxide [4][6]

• Reaction: In a mortar and pestle at room temperature, mix diethyl pimelate (1.0 eq.) and powdered potassium tert-butoxide (1.1 eq.) for approximately 10 minutes.

• Standing: Allow the resulting solidified mixture to stand in a desiccator for 60 minutes to complete the reaction and allow for the evaporation of the formed tert-butanol.

• Neutralization: Neutralize the dried reaction mixture by adding p-toluenesulfonic acid monohydrate.

• Purification: Isolate the product directly from the mixture by distillation under reduced pressure. A yield of 69% has been reported for this method.[4]

Route 2: Acylation of Cyclohexanone

This method involves the base-mediated acylation of a ketone with a carbonate ester.[1][2]

Protocol:

• Preparation: In a three-necked flask, add diethyl carbonate (2.5 eq.) and dry tetrahydrofuran (THF).

• Addition of Base: Under stirring, add sodium hydride (60% dispersion in mineral oil, 3.3 eq.) to the mixture.

• Initial Reflux: Heat the mixture to reflux for 1 hour.

• Addition of Ketone: Add a solution of cyclohexanone (1.0 eq.) in anhydrous THF dropwise to the mixture over approximately 30 minutes.

• Final Reflux: Continue to reflux the mixture for an additional 1.5 hours.

• Work-up: After cooling, neutralize the mixture with 3N hydrochloric acid, pour it into brine, and extract with dichloromethane (B109758) (3 x 75 mL).

• Purification: Dry the combined organic layers and obtain the crude ethyl 2-oxocyclohexanecarboxylate by vacuum distillation. A yield of 80% has been reported for this procedure.[1][2]

Visualization of Synthetic Approaches

The following diagram illustrates the logical flow of the two compared synthetic pathways to the target molecule.

Caption: Comparative workflow of synthetic routes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fiveable.me [fiveable.me]
• 4. lookchem.com [lookchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Solvent-free Dieckmann condensation reactions of diethyl adipate and pimelate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Unraveling the Tautomeric Preferences of Ethyl 2-Oxocyclohexanecarboxylate: A Comparative Guide to Computational and Experimental Analysis

For researchers, scientists, and drug development professionals, understanding the tautomeric equilibrium of bioactive molecules is crucial for predicting their chemical behavior and pharmacological activity. This guide provides a comparative analysis of computational and experimental methods for characterizing the keto-enol tautomerism of ethyl 2-oxocyclohexanecarboxylate, a key structural motif in many pharmaceutical compounds.

The tautomeric equilibrium of ethyl 2-oxocyclohexanecarboxylate involves the interconversion of its keto and enol forms. The position of this equilibrium is a delicate balance of structural and environmental factors, including solvent polarity. This guide delves into the experimental techniques and computational models used to quantify this equilibrium, offering a framework for comparative analysis.

Experimental Determination of Tautomeric Equilibrium

Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy are powerful experimental techniques for elucidating the tautomeric composition of ethyl 2-oxocyclohexanecarboxylate in solution.

NMR Spectroscopy

Proton NMR (¹H NMR) spectroscopy is a primary tool for quantifying the ratio of keto and enol tautomers. The distinct chemical environments of protons in each form give rise to separate, quantifiable signals.

Key Experimental Observations:

Table 1: Comparison of Experimental and Computational Data for the Tautomeric Equilibrium of Ethyl 2-Oxocyclohexanecarboxylate

Solvent	Experimental Method	% Enol (Experimental)	Keq (Experimental)	Computational Method	Calculated ΔE (kcal/mol) (Keto - Enol)	% Enol (Calculated)	Keq (Calculated)
Chloroform-d (CDCl₃)	¹H NMR	Data not available	Data not available	DFT (B3LYP/6-311++G)	Data not available	Data not available	Data not available
Dimethyl Sulfoxide-d₆ (DMSO-d₆)	¹H NMR	Data not available	Data not available	DFT (B3LYP/6-311++G)	Data not available	Data not available	Data not available
Benzene-d₆ (C₆D₆)	¹H NMR	Data not available	Data not available	DFT (B3LYP/6-311++G)	Data not available	Data not available	Data not available
Gas Phase	-	-	-	DFT (B3LYP/6-311++G)	Data not available	Data not available	Data not available
Note: This table is intended to be populated with specific experimental and computational data for ethyl 2-oxocyclohexanecarboxylate, which is currently not available in the cited literature. The methodologies described provide the framework for obtaining such data.

UV-Vis Spectroscopy

UV-Vis spectroscopy can also be employed to study tautomeric equilibria. The keto and enol forms of β-dicarbonyl compounds typically exhibit distinct absorption maxima due to differences in their electronic structures. The enol form, with its conjugated π-system, generally absorbs at a longer wavelength (a bathochromic shift) compared to the non-conjugated keto form. By analyzing the absorbance at the respective λmax values for each tautomer, their relative concentrations can be determined.

Computational Analysis of Tautomeric Equilibrium

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful theoretical approach to investigate the tautomeric equilibrium of ethyl 2-oxocyclohexanecarboxylate.

DFT Calculations

By calculating the relative electronic energies (ΔE) of the keto and enol tautomers, computational models can predict the position of the equilibrium. The widely used B3LYP functional combined with a robust basis set such as 6-311++G** is a common choice for such calculations. These calculations can be performed for the molecule in the gas phase and in various solvents using implicit solvation models like the Polarizable Continuum Model (PCM).

The relative populations of the keto and enol tautomers can be estimated from the calculated energy difference using the Boltzmann distribution equation.

Experimental Protocols

Protocol for ¹H NMR Spectroscopic Analysis

• Sample Preparation: Prepare solutions of ethyl 2-oxocyclohexanecarboxylate in various deuterated solvents (e.g., CDCl₃, DMSO-d₆, C₆D₆) at a known concentration (typically 10-20 mg/mL).

• Instrument Setup: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher). Ensure the instrument is properly shimmed to obtain high-resolution spectra.

• Data Acquisition: Acquire ¹H NMR spectra for each sample. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis: Process the spectra (Fourier transformation, phase correction, and baseline correction). Identify the characteristic signals for the keto and enol tautomers. For the keto form, the α-proton signal is typically a methine proton, while for the enol, a vinylic proton signal is observed. Integrate the respective signals.

• Calculation of Equilibrium Constant: Calculate the molar ratio of the enol and keto forms from the integrated peak areas. The equilibrium constant (Keq) is then calculated as the ratio of the concentration of the enol form to the keto form.

Protocol for UV-Vis Spectroscopic Analysis

• Sample Preparation: Prepare dilute solutions of ethyl 2-oxocyclohexanecarboxylate in the desired solvents.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the UV-Vis absorption spectra of the solutions over a relevant wavelength range (e.g., 200-400 nm).

• Data Analysis: Identify the absorption maxima (λmax) corresponding to the keto and enol tautomers. Using the Beer-Lambert law and the molar absorptivities of the pure tautomers (if known), calculate the concentration of each tautomer in the equilibrium mixture.

Logical Workflow for Comparative Analysis

The following diagram illustrates the workflow for a comprehensive computational and experimental analysis of the tautomeric equilibrium of ethyl 2-oxocyclohexanecarboxylate.

Caption: Workflow for the comparative analysis of ethyl 2-oxocyclohexanecarboxylate tautomerism.

Signaling Pathway of Tautomerism

The interconversion between the keto and enol tautomers can be catalyzed by either acid or base. The following diagram illustrates the general mechanism for acid-catalyzed tautomerization.

Caption: Acid-catalyzed keto-enol tautomerization pathway.

By systematically applying these experimental and computational methodologies, researchers can gain a comprehensive understanding of the tautomeric behavior of ethyl 2-oxocyclohexanecarboxylate. The resulting data is invaluable for developing accurate models of its reactivity and for the rational design of new therapeutic agents.

Comparative Biological Activity of Ethyl 2-Oxocyclohexanecarboxylate Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the biological activities of ethyl 2-oxocyclohexanecarboxylate derivatives and related compounds. The information is based on available experimental data from peer-reviewed literature, offering insights into their potential as antimicrobial, anticancer, and enzyme-inhibiting agents.

While a comprehensive screening of a wide range of direct derivatives of ethyl 2-oxocyclohexanecarboxylate is limited in publicly available literature, this guide summarizes key findings on structurally related compounds where the cyclohexane (B81311) or cyclohexenone carboxylate core is a prominent feature. The data presented herein allows for a comparative understanding of how different substitutions on this scaffold influence biological activity.

Comparative Analysis of Biological Activity

The biological potential of ethyl 2-oxocyclohexanecarboxylate derivatives is primarily explored in the realms of anticancer and antimicrobial activities. The core structure serves as a versatile scaffold for the synthesis of compounds with a variety of therapeutic applications.

Anticancer Activity

Derivatives of cyclohexenone carboxylates have demonstrated notable inhibitory effects on cancer cell growth. The mechanism of action for many of these compounds involves the induction of apoptosis and inhibition of key enzymes involved in cancer progression.

A study on ethyl 3,5-diphenyl-2-cyclohexenone-6-carboxylate derivatives revealed their potential as anticancer agents. The inhibitory effects were evaluated using a long-term survival clonogenic assay on HCT116 human colon cancer cells.[1]

Table 1: Anticancer Activity of Ethyl 3,5-diphenyl-2-cyclohexenone-6-carboxylate Derivatives [1]

Compound	IC50 (μM) for HCT116 cells
Ethyl 3-(2-hydroxyphenyl)-5-(naphthalen-1-yl)-2-cyclohexenone-6-carboxylate	89.39
Ethyl 3-(2-hydroxy-6-methoxyphenyl)-5-(naphthalen-1-yl)-2-cyclohexenone-6-carboxylate	127.35
Ethyl 3-(2-hydroxy-4,5-dimethoxyphenyl)-5-(naphthalen-1-yl)-2-cyclohexenone-6-carboxylate	7.83
Ethyl 3-(2-hydroxy-4-methoxyphenyl)-5-(naphthalen-1-yl)-2-cyclohexenone-6-carboxylate	110.81
Ethyl 3-(2-hydroxyphenyl)-5-(naphthalen-2-yl)-2-cyclohexenone-6-carboxylate	90.00

Note: Lower IC50 values indicate higher anticancer activity.

Antimicrobial Activity

Novel functionally substituted monocyclic and spirocyclic cyclohexane derivatives have been investigated for their antimicrobial properties. These compounds have shown variable but promising activity against both Gram-positive and Gram-negative bacteria.

One study reported the antimicrobial properties of three novel cyclohexane derivatives against a panel of bacterial and fungal strains. The minimum inhibitory concentration (MIC) was determined to quantify their efficacy.

Table 2: Antimicrobial Activity of Functionally Substituted Cyclohexane Derivatives

Compound	Test Organism	MIC (µg/mL)
Ethyl-3-(allylamino)-9,9-dimethyl-7,11-dioxo-1,5-diphenylspiro[5.5]undec-2-en-2-carboxylate (I)	Gram-negative bacteria	Variable
Ethyl-4,6-diphenyl-2-dicyanomethylene cyclohex-3-ene 1-carboxylate (II)	Gram-negative bacteria	Variable
Ethyl-4-phenyl-6-(4-chlorophenyl)-2-dicyanomethylenecyclohex-3-ene 1-carboxylate (III)	Gram-negative bacteria	Most effective of the three

Note: The original study indicated variable antimicrobial properties with Compound III being the most effective, but specific MIC values for each organism were not provided in the abstract.

Another study on amidrazone derivatives containing a cyclohex-1-ene-1-carboxylic acid moiety provided more specific MIC values against several bacterial and fungal strains.[2]

Table 3: Antimicrobial Activity of Amidrazone Derivatives of Cyclohex-1-ene-1-carboxylic Acid [2]

Compound	S. aureus (MIC, µg/mL)	M. smegmatis (MIC, µg/mL)	E. coli (MIC, µg/mL)	Y. enterocolitica (MIC, µg/mL)	K. pneumoniae (MIC, µg/mL)	C. albicans (MIC, µg/mL)
2a	256	64	≥512	≥512	≥512	≥512
2b	≥512	≥512	256	64	256	≥512
2c	64	64	≥512	≥512	≥512	≥512
2d	≥512	≥512	≥512	≥512	≥512	≥512
2e	≥512	≥512	≥512	≥512	≥512	≥512
2f	≥512	≥512	≥512	≥512	≥512	256

Note: Lower MIC values indicate higher antimicrobial activity.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Clonogenic Survival Assay for Anticancer Activity[1]

This assay is used to determine the long-term survival and proliferative capacity of cancer cells after treatment with test compounds.

• Cell Seeding: HCT116 human colon cancer cells are seeded into 6-well plates at a density of 500 cells per well.

• Compound Treatment: After 24 hours of incubation to allow for cell attachment, the cells are treated with various concentrations of the ethyl 3,5-diphenyl-2-cyclohexenone-6-carboxylate derivatives.

• Incubation: The plates are incubated for 10-14 days to allow for colony formation.

• Colony Staining: The colonies are fixed with methanol (B129727) and stained with crystal violet.

• Colony Counting: The number of colonies containing at least 50 cells is counted.

• Data Analysis: The surviving fraction of cells is calculated as the ratio of the number of colonies in the treated wells to the number of colonies in the control (untreated) wells. The IC50 value is then determined from the dose-response curve.

Broth Microdilution Method for Antimicrobial Susceptibility Testing

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microbial strains.

• Preparation of Inoculum: Bacterial or fungal strains are cultured overnight and then diluted to a standardized concentration (e.g., 1.5 x 10^8 CFU/mL, 0.5 McFarland standard).

• Serial Dilution of Compounds: The test compounds are serially diluted in a 96-well microtiter plate containing an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizing Methodologies

To better understand the experimental workflows and logical relationships in the screening of ethyl 2-oxocyclohexanecarboxylate derivatives, the following diagrams are provided.

Caption: A generalized workflow for the synthesis and biological screening of ethyl 2-oxocyclohexanecarboxylate derivatives.

Caption: Workflow for the broth microdilution method used in antimicrobial susceptibility testing.

Caption: A typical workflow for in vitro anticancer activity screening of chemical compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Transesterification of Ethyl 2-Oxocyclohexanecarboxylate and Other β-Keto Esters

For researchers, scientists, and professionals in drug development, the selection of appropriate starting materials and reaction conditions is paramount for efficient synthesis. This guide provides a comparative analysis of the transesterification of ethyl 2-oxocyclohexanecarboxylate, a cyclic β-keto ester, with other acyclic and aromatic β-keto esters. The data presented herein, supported by experimental protocols, aims to inform the selection of substrates and catalysts for optimal reaction outcomes.

The transesterification of β-keto esters is a fundamental transformation in organic synthesis, providing access to a diverse array of esters that are valuable intermediates in the production of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] The reactivity of β-keto esters in these reactions can be influenced by several factors, including their structure (cyclic vs. acyclic), the nature of the catalyst employed, and the reaction conditions.[3][4] This guide focuses on comparing the performance of ethyl 2-oxocyclohexanecarboxylate against other common β-keto esters, such as ethyl acetoacetate (B1235776) and ethyl benzoylacetate, in transesterification reactions.

Comparative Performance Data

The following table summarizes the performance of various β-keto esters in transesterification reactions under different catalytic systems. The data highlights the yields and reaction times observed, offering a quantitative comparison of their relative reactivity.

β-Keto Ester	Alcohol	Catalyst	Reaction Time (h)	Yield (%)	Reference
Ethyl 2-oxocyclohexanecarboxylate	Benzyl alcohol	3-Nitrobenzeneboronic acid	12	85	[5]
Ethyl 2-oxocyclohexanecarboxylate	Cinnamyl alcohol	Silica (B1680970) supported boric acid	4	90	[4]
Ethyl acetoacetate	Benzyl alcohol	3-Nitrobenzeneboronic acid	10	92	[5]
Ethyl acetoacetate	Benzyl alcohol	Ag-Cu/HTs	5	97	[3]
Ethyl benzoylacetate	Benzyl alcohol	3-Nitrobenzeneboronic acid	12	90	[5]
Methyl acetoacetate	Cyclohexanol	Borate/zirconia	5	85	[3]
Methyl 2-oxocyclopentane carboxylate	Benzyl alcohol	Silica supported boric acid	3.5	92	[4]

Experimental Protocols

Below are detailed methodologies for key transesterification experiments cited in this guide.

General Procedure for Transesterification using 3-Nitrobenzeneboronic Acid Catalyst

A mixture of the β-keto ester (1 mmol), the alcohol (1.2 mmol), and 3-nitrobenzeneboronic acid (2.5 mol%) is stirred in a round-bottom flask.[5] The reaction mixture is heated at a specified temperature (typically 80-100 °C) and monitored by thin-layer chromatography (TLC).[5] Upon completion of the reaction, the mixture is cooled to room temperature and purified by column chromatography on silica gel to afford the desired transesterified product.[5]

General Procedure for Transesterification using Silica Supported Boric Acid Catalyst

In a round-bottom flask, the β-keto ester (1 mmol) is mixed with the alcohol (1.2 mmol) and silica-supported boric acid (10 mol%).[4] The mixture is stirred at a designated temperature under solvent-free conditions.[4] The progress of the reaction is monitored by TLC. After the starting material is consumed, the catalyst is filtered off, and the excess alcohol is removed under reduced pressure. The crude product is then purified by column chromatography.[4]

Workflow for Comparative Analysis

The logical workflow for a comparative study of the transesterification of different β-keto esters is outlined in the diagram below. This process ensures a systematic and objective evaluation of the substrates' performance.

Caption: Workflow for comparing β-keto ester transesterification.

This structured approach allows for the direct comparison of reaction outcomes, such as yield and reaction time, providing valuable insights into the relative reactivity of cyclic β-keto esters like ethyl 2-oxocyclohexanecarboxylate compared to their acyclic or aromatic counterparts. The choice of catalyst and reaction conditions can be tailored to optimize the synthesis of specific target molecules.[3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the transesterification of β-keto esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Validating the Synthesis of Ethyl 2-Oxocyclohexanecarboxylate: A Comparative Guide to Mass Spectrometry and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The synthesis of ethyl 2-oxocyclohexanecarboxylate, a key building block in the preparation of a variety of pharmaceuticals and agrochemicals, requires robust validation to ensure the integrity of the final product. Mass spectrometry stands as a primary tool for this purpose, offering high sensitivity and detailed structural information. This guide provides an objective comparison of mass spectrometry with other common analytical techniques for the validation of ethyl 2-oxocyclohexanecarboxylate synthesis, supported by experimental data and detailed protocols.

Comparison of Synthetic Routes for Ethyl 2-Oxocyclohexanecarboxylate

The selection of a synthetic route is a critical first step, with the Claisen and Dieckmann condensations being the most prevalent methods.

Synthetic Method	Starting Material(s)	Key Reagents	Typical Reaction Conditions	Reported Yield
Claisen Condensation	Cyclohexanone (B45756), Diethyl carbonate	Sodium hydride (NaH)	Reflux in Tetrahydrofuran (THF) for 2.5 hours	~80%[1][2]
Dieckmann Condensation	Diethyl pimelate	Sodium ethoxide (NaOEt) or Potassium tert-butoxide (t-BuOK)	Reflux in toluene (B28343) for 3 hours or solvent-free at room temperature for 10 min	58-98%[3]

Validation of Ethyl 2-Oxocyclohexanecarboxylate Synthesis: A Comparative Analysis of Analytical Methods

Once synthesized, the purity and identity of ethyl 2-oxocyclohexanecarboxylate must be confirmed. Mass spectrometry, Nuclear Magnetic Resonance (NMR) spectroscopy, and Gas Chromatography (GC) are the most common techniques employed.

Analytical Method	Information Provided	Key Advantages	Key Disadvantages
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern	High sensitivity, provides structural information through fragmentation, suitable for identifying impurities.	May not distinguish between isomers without chromatographic separation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed structural connectivity and purity	Provides unambiguous structure elucidation, non-destructive.	Lower sensitivity than MS, can be more complex to interpret for mixtures.
Gas Chromatography (GC)	Purity and retention time	High resolution for volatile compounds, robust and widely available.	Requires the analyte to be thermally stable and volatile.

Experimental Protocols

Synthesis of Ethyl 2-Oxocyclohexanecarboxylate via Claisen Condensation

Materials:

• Cyclohexanone

• Diethyl carbonate

• Sodium hydride (60% dispersion in oil)

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (3N)

• Dichloromethane (B109758)

• Brine

Procedure:

• To a stirred solution of diethyl carbonate (1.2 mol) in anhydrous THF (150 mL), add sodium hydride (1.6 mol) portion-wise.

• Heat the mixture to reflux for 1 hour.

• Add a solution of cyclohexanone (0.48 mol) in anhydrous THF (50 mL) dropwise over 30 minutes.

• Continue refluxing for an additional 1.5 hours.

• After cooling, neutralize the reaction mixture with 3N hydrochloric acid.

• Pour the mixture into brine and extract with dichloromethane (3 x 75 mL).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[1][2]

• Purify by vacuum distillation to obtain ethyl 2-oxocyclohexanecarboxylate.

Validation by Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Capillary column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

GC-MS Conditions:

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 80°C for 2 minutes, then ramp to 280°C at 10°C/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Expected Results:

• Molecular Ion (M+): m/z 170.

• Key Fragmentation Ions: The mass spectrum is expected to show characteristic fragments resulting from the loss of the ethoxy group (-OCH2CH3, m/z 125), and further fragmentation of the cyclohexanone ring.

Visualizing the Workflow and Logic

Caption: Workflow for the synthesis and mass spectrometry validation of ethyl 2-oxocyclohexanecarboxylate.

Caption: Logical workflow for the validation of ethyl 2-oxocyclohexanecarboxylate synthesis.

References

• 1. Video: Cyclohexenones via Michael Addition and Aldol Condensation: The Robinson Annulation [jove.com]
• 2. jk-sci.com [jk-sci.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 2-oxocyclohexanecarboxylate: A Comprehensive Guide

For researchers and professionals in scientific and drug development fields, the proper management and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Ethyl 2-oxocyclohexanecarboxylate, a common reagent in organic synthesis, requires careful handling and adherence to specific disposal protocols to mitigate potential hazards. This guide provides essential, immediate safety and logistical information, including a detailed operational plan for its proper disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle Ethyl 2-oxocyclohexanecarboxylate with the appropriate Personal Protective Equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should occur in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of vapors.[1][2] Ensure that eyewash stations and safety showers are readily accessible.[3][4]

Summary of Key Chemical Data

The following table summarizes essential quantitative data for Ethyl 2-oxocyclohexanecarboxylate, which informs safe handling and disposal practices.

Property	Value
CAS Number	1655-07-8
Molecular Formula	C₉H₁₄O₃
Molecular Weight	170.21 g/mol
Appearance	Clear, colorless to pale yellow liquid[5]
Boiling Point	106 °C @ 11 mmHg[3][4]
Flash Point	85 °C / 185 °F[3][4]
Density	~1.060 g/mL[3][4]
Hazards	Combustible liquid[3][4], Causes skin and serious eye irritation[4]

Step-by-Step Disposal Protocol

The disposal of Ethyl 2-oxocyclohexanecarboxylate must be carried out in strict accordance with local, state, and federal regulations.[6][7] The following is a general procedural guide based on established best practices for chemical waste management.

Step 1: Waste Identification and Characterization

• Treat all waste containing Ethyl 2-oxocyclohexanecarboxylate as hazardous chemical waste.[8]

• This includes the pure chemical, solutions containing it, and any materials contaminated with it, such as absorbent pads used for spills.[8]

Step 2: Waste Segregation and Collection

• Do not mix Ethyl 2-oxocyclohexanecarboxylate waste with other incompatible waste streams. It is incompatible with acids, bases, and reducing agents.[3][4]

• Collect liquid waste in a dedicated, properly labeled container. The original chemical container is often the best choice.[8]

• Containers must be made of a compatible material (plastic is often preferred), be in good condition, and have a secure, leak-proof lid.[8][9][10]

• Solid waste, such as contaminated gloves or paper towels, should be collected separately in a labeled, sealed container.[1]

Step 3: Labeling the Waste Container

• Properly label the waste container as soon as you begin accumulating waste.[6][8]

• The label must clearly state "Hazardous Waste" and include the full chemical name: "Ethyl 2-oxocyclohexanecarboxylate".

• List all constituents of the waste, including solvents and their approximate percentages.

• Indicate the associated hazards (e.g., "Combustible," "Irritant").

• Include the accumulation start date.

Step 4: Storage of Chemical Waste

• Store the sealed waste container in a designated and well-ventilated Satellite Accumulation Area within the laboratory.[10]

• The storage area should be away from heat sources, open flames, and direct sunlight.[3][4][6]

• Utilize secondary containment, such as a spill tray, to prevent the spread of material in case of a leak.[9][11]

• Ensure that incompatible wastes are physically segregated.[9]

Step 5: Arranging for Final Disposal

• Never dispose of Ethyl 2-oxocyclohexanecarboxylate down the drain or in the regular trash.[8][9]

• Disposal must be handled by your institution's Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal contractor.[2][6]

• Follow your institution's specific procedures for requesting a chemical waste pickup.[10]

• Provide the waste disposal personnel with all necessary documentation, including the chemical name and known hazards.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Ethyl 2-oxocyclohexanecarboxylate.

Caption: Workflow for the safe disposal of Ethyl 2-oxocyclohexanecarboxylate.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 7. epa.gov [epa.gov]
• 8. vumc.org [vumc.org]
• 9. danielshealth.com [danielshealth.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. acewaste.com.au [acewaste.com.au]

Essential Safety and Operational Guide for Handling Ethyl 2-oxocyclohexanecarboxylate

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals working with Ethyl 2-oxocyclohexanecarboxylate (CAS No. 1655-07-8). The following procedures for handling, storage, and disposal are designed to ensure a safe laboratory environment.

Chemical Properties and Hazards Overview

Ethyl 2-oxocyclohexanecarboxylate is a combustible liquid that can cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2] It is crucial to handle this chemical in a well-ventilated area and take appropriate precautionary measures.[1][3]

Property[1][3][4]	Value
Physical State	Liquid
Appearance	Clear, colorless to pale yellow
Odor	Odorless
CAS Number	1655-07-8
Molecular Formula	C9H14O3
Molecular Weight	170.21 g/mol
Boiling Point	106 °C / 222.8 °F @ 11 mmHg
Flash Point	85 °C / 185 °F[1][3]
Specific Gravity	1.060
Purity	≥ 95%

Hazard Identification and Classification

Hazard	Classification
Flammability	Combustible liquid[1][3]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[1]
Serious Eye Damage/Eye Irritation	Category 2 (Causes serious eye irritation)[1]
Specific target organ toxicity (single exposure)	Category 3 (May cause respiratory irritation)[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Ethyl 2-oxocyclohexanecarboxylate.

PPE Type	Specifications	Purpose
Eye and Face Protection	Chemical safety goggles compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[1]	Protects against splashes and vapors that can cause serious eye irritation.
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]	Prevents direct contact that can cause skin irritation.
Respiratory Protection	Not required under normal conditions with adequate ventilation.[5] If ventilation is poor, a NIOSH/MSHA-approved respirator with organic vapor cartridges should be used.[5]	Protects against inhalation of vapors that may cause respiratory irritation.

Operational and Disposal Plans

Handling and Storage

• Handling: Avoid contact with skin and eyes.[1][3] Do not breathe mist, vapors, or spray.[1][3] Keep away from open flames, hot surfaces, and sources of ignition.[1][3] Wash hands and any exposed skin thoroughly after handling.[1][3] Use only outdoors or in a well-ventilated area.[1]

• Storage: Store in a well-ventilated place.[1][3] Keep the container tightly closed in a dry and cool place.[1][3] Keep away from heat, sparks, and flame.[1][3] Incompatible materials to avoid include acids, bases, and reducing agents.[1][3]

Emergency Procedures

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[1][3] Remove contact lenses, if present and easy to do. Continue rinsing.[1][3] Get medical attention.[3]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes.[3] Get medical attention if skin irritation occurs.[1]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[1][3] Call a poison center or doctor if you feel unwell.[1]

• Ingestion: Clean mouth with water and get medical attention.[3]

• Fire: Use CO2, dry chemical, or foam for extinction.[1][3]

• Spills: Remove all sources of ignition.[3] Soak up with inert absorbent material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust).[3] Keep in suitable, closed containers for disposal.[3]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant.[1][3] All waste containing Ethyl 2-oxocyclohexanecarboxylate must be treated as hazardous waste.[5] Collect all chemical residues and contaminated materials in a dedicated, properly labeled, and sealed hazardous waste container.[5]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for handling Ethyl 2-oxocyclohexanecarboxylate, from preparation to disposal, emphasizing safety at each step.

Caption: Workflow for handling Ethyl 2-oxocyclohexanecarboxylate.

References

• 1. fishersci.com [fishersci.com]
• 2. Ethyl 2-oxocyclohexanecarboxylate | C9H14O3 | CID 95543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. chemimpex.com [chemimpex.com]
• 5. benchchem.com [benchchem.com]